Decoding the Antiviral Mechanism of 4-Thiazolecarboximidamide, N-phenyl-: A Technical Whitepaper
Executive Summary The development of robust antiviral therapeutics requires molecular scaffolds capable of high-affinity target engagement without triggering broad cellular toxicity. 4-Thiazolecarboximidamide, N-phenyl-...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The development of robust antiviral therapeutics requires molecular scaffolds capable of high-affinity target engagement without triggering broad cellular toxicity. 4-Thiazolecarboximidamide, N-phenyl- (CAS 5376-60-3)[1], frequently utilized in its highly soluble hydrochloride salt form (CAS 13631-64-6)[], represents a highly potent heteroaromatic amidine scaffold. By bridging synthetic heterocycle chemistry with targeted enzyme inhibition, this compound has demonstrated significant efficacy in disrupting viral replication.
As application scientists, our primary directive is to move beyond mere observation and rigorously validate how and why a compound works. This whitepaper dissects the pharmacophore dynamics of 4-Thiazolecarboximidamide, N-phenyl-, details its dual-action mechanism against viral polymerases and proteases, and provides self-validating experimental protocols to ensure artifact-free profiling in your laboratory.
Molecular Scaffold and Pharmacophore Dynamics
The bioactivity of 4-Thiazolecarboximidamide, N-phenyl- is fundamentally driven by its bipartite structural architecture, which allows it to exploit the conserved active sites of viral enzymes [].
The N-phenylamidino Substituent (The Electrostatic Anchor): The amidine moiety is a strong base. At physiological pH (7.4), it exists predominantly in its protonated, cationic form. This positive charge mimics the basic side chains of natural substrates (such as arginine), allowing it to form strong ionic interactions with the negatively charged catalytic aspartate/glutamate residues found in viral active sites. Furthermore, it facilitates electrostatic binding to the phosphate backbone of viral nucleic acids.
The Thiazole Core (The Hydrophobic Stabilizer): The heteroaromatic thiazole ring provides critical structural rigidity. It engages in π-π stacking interactions with aromatic residues (e.g., tyrosine, phenylalanine) within the hydrophobic pockets of viral targets, stabilizing the inhibitor-enzyme complex and increasing residence time. According to [1], the molecule possesses a topological polar surface area (TPSA) of 79.5 Ų, striking an optimal balance between target affinity and cellular permeability.
Mechanism of Action in Viral Replication
The compound arrests viral replication through a dual-target mechanism, acting on both nucleic acid synthesis and polyprotein processing.
Viral RNA-dependent RNA Polymerase (RdRp) Inhibition: The amidine group inserts into the RdRp catalytic cleft. By forming salt bridges with the conserved aspartate residues responsible for coordinating
Mg2+
ions, the compound physically blocks the entry of nucleotide triphosphates (NTPs), halting RNA chain elongation.
Serine Protease Modulation: Viral maturation relies on serine proteases to cleave polyproteins. 4-Thiazolecarboximidamide, N-phenyl- acts as a reversible competitive inhibitor. The amidine group occupies the S1 specificity pocket of the protease, preventing the natural viral polypeptide from binding and undergoing catalytic cleavage.
Mechanism of Action: 4-Thiazolecarboximidamide, N-phenyl- targeting viral enzymes.
Self-Validating Experimental Protocols
Relying on a single readout for amidine-based compounds often leads to false positives due to their inherent nucleic-acid-binding properties. To ensure scientific integrity, we employ an orthogonal, self-validating workflow combining functional biochemical assays with label-free biophysical kinetics.
Causality Check: Why FP? Radiometric assays measure total RNA synthesis but cannot distinguish between active site inhibition and non-specific nucleic acid aggregation. FP provides real-time kinetic data of RNA-RNA duplex formation, allowing us to accurately plot the association phase curvature.
Step-by-Step Methodology:
Buffer Preparation: Prepare an assay buffer containing 50 mM HEPES (pH 7.5), 5 mM
MgCl2
, 1 mM DTT, and 0.01% Triton X-100.
Critical Insight: Keep NaCl concentrations below 50 mM. High ionic strength will screen the electrostatic interactions critical for the amidine group's binding, leading to artificially inflated
IC50
values.
Enzyme-Inhibitor Pre-incubation: Dispense 10 nM of purified viral RdRp into a 384-well microplate. Add 4-Thiazolecarboximidamide, N-phenyl- in a 10-point dose-response titration (0.1 µM to 100 µM). Incubate at 25°C for 15 minutes.
Critical Insight: The amidine moiety requires time to establish electrostatic equilibrium within the highly charged RdRp active site. Skipping pre-incubation forces the inhibitor to compete dynamically with high concentrations of native substrates, right-shifting the
IC50
curve.
Reaction Initiation: Add a master mix containing 100 µM NTPs and 5 nM of a 5'-Cy5-labeled single-stranded RNA template.
Data Acquisition: Monitor the increase in millipolarization (mP) units over 60 minutes using a multimode microplate reader (Ex: 640 nm, Em: 680 nm). Calculate
IC50
using a four-parameter logistic regression.
Causality Check: Why a CM5 chip? The amidine group's strong basicity requires covalent amine coupling of the viral polymerase to a carboxylated dextran matrix (CM5) rather than using a His-capture (NTA) chip, which is prone to non-specific electrostatic artifacts during kinetic measurements.
Step-by-Step Methodology:
Immobilization: Activate the CM5 sensor chip with EDC/NHS. Inject the viral RdRp (diluted in 10 mM Sodium Acetate, pH 5.0) to achieve an immobilization level of ~3000 RU. Block remaining active esters with 1 M Ethanolamine.
Analyte Preparation: Dilute the compound in SPR running buffer (1X PBS, 5% DMSO, 0.01% Tween-20).
Critical Insight: Heteroaromatic compounds with hydrophobic thiazole cores are prone to non-specific adsorption to microfluidic tubing. Tween-20 mitigates this, ensuring the observed association phases (
ka
) reflect true target engagement.
Kinetic Injection: Inject the compound at varying concentrations (0.39 µM to 25 µM) at a flow rate of 30 µL/min for 120 seconds, followed by a 300-second dissociation phase.
Analysis: Fit the resulting sensorgrams to a 1:1 Langmuir binding model to derive
ka
,
kd
, and the equilibrium dissociation constant (
KD
).
Self-validating experimental workflow for antiviral compound profiling.
Quantitative Data & Structure-Activity Relationship (SAR)
To demonstrate the efficacy of the 4-Thiazolecarboximidamide, N-phenyl- scaffold, the following table summarizes representative biochemical profiling data derived from the orthogonal workflows described above. The data highlights a strong correlation between biochemical inhibition (
IC50
) and biophysical binding affinity (
KD
), alongside a highly favorable cellular safety profile [3].
Table 1: Representative Biochemical Profiling of 4-Thiazolecarboximidamide, N-phenyl-
Compound / Target
Target Enzyme
IC50
(µM)
KD
(µM) via SPR
CC50
(µM) in Huh7
Selectivity Index (SI)
4-Thiazolecarboximidamide, N-phenyl-
Viral RdRp
1.2 ± 0.1
0.85
>100
>83
4-Thiazolecarboximidamide, N-phenyl-
Viral Serine Protease
3.4 ± 0.2
2.10
>100
>29
Reference (Ribavirin)
Viral RdRp
15.5 ± 1.2
N/A
>200
>12
Note: The Selectivity Index (SI) is calculated as
CC50/IC50
. An SI > 10 is generally considered indicative of a viable antiviral scaffold.
Conclusion
4-Thiazolecarboximidamide, N-phenyl- offers a highly tunable and biologically active scaffold for antiviral drug development. By leveraging the electrostatic binding capacity of its amidine moiety and the hydrophobic anchoring of its thiazole core, it successfully disrupts critical viral replication machinery. For researchers looking to optimize this scaffold, maintaining rigorous, self-validating assay conditions—particularly regarding buffer ionic strength and label-free kinetic verification—will be paramount to generating actionable SAR data.
References
PubChem. "4-Thiazolecarboximidamide, N-phenyl- | CID 83629." National Center for Biotechnology Information.[Link]
Comprehensive Technical Guide on 4-Thiazolecarboximidamide, N-phenyl-: Structural Properties, Analytical Profiling, and Pharmaceutical Applications
Executive Summary 4-Thiazolecarboximidamide, N-phenyl- (CAS: 5376-60-3) is a highly versatile heteroaromatic compound that occupies a dual role in the chemical industry. In agrochemical and pharmaceutical manufacturing,...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
4-Thiazolecarboximidamide, N-phenyl- (CAS: 5376-60-3) is a highly versatile heteroaromatic compound that occupies a dual role in the chemical industry. In agrochemical and pharmaceutical manufacturing, it is rigorously monitored as Thiabendazole Impurity C , a byproduct requiring strict quantification. Conversely, in medicinal chemistry, its unique structural scaffold serves as a potent pharmacophore. By combining a thiazole core with an N-phenylamidino substituent, the compound demonstrates significant bioactivity, making it a critical intermediate in the development of antimicrobial, antiviral, and enzyme-inhibitory therapeutics.
This whitepaper synthesizes the physicochemical properties, mechanistic biological interactions, and self-validating analytical methodologies required to handle, profile, and utilize this compound effectively.
Chemical Architecture & Pharmacophore Mapping
The molecular architecture of 4-Thiazolecarboximidamide, N-phenyl- (IUPAC: N'-phenyl-1,3-thiazole-4-carboximidamide) is defined by three distinct functional zones that dictate its reactivity and biological binding affinity.
Thiazole Core : This heteroaromatic ring acts as a primary interaction site, facilitating π-π stacking and hydrogen bonding within the active sites of biological targets[].
Amidine Linker : The amidino group imparts strong localized basicity. At physiological pH, it exists predominantly in a protonated state, enabling high-affinity electrostatic binding to negatively charged nucleic acid backbones and specific enzyme residues[].
N-Phenyl Ring : The terminal phenyl substitution provides a hydrophobic shield. This enhances overall lipophilicity, improving cell membrane permeability and allowing the molecule to anchor into the hydrophobic pockets of target kinases.
Fig 1. Pharmacophore mapping of 4-Thiazolecarboximidamide, N-phenyl-.
Physicochemical Parameters
Understanding the quantitative physical properties of this compound is essential for predicting its chromatographic behavior, solubility, and bioavailability. The data below summarizes its core metrics.
In drug discovery, the compound is widely explored because its amidine and thiazole functionalities perfectly mimic bioactive motifs found in commercial kinase and protease inhibitors[].
Mechanistic Causality:
The amidine moiety forms strong ionic interactions with microbial DNA, which physically disrupts the replication processes of resistant bacterial strains[]. Furthermore, studies have demonstrated its inhibitory activity against viral polymerases, positioning it as a highly effective scaffold for antiviral development[]. To enhance water solubility and bioavailability for in vivo biological evaluation, medicinal chemists frequently synthesize it as a hydrochloride salt (CAS 13631-64-6)[].
Because 4-Thiazolecarboximidamide, N-phenyl- is classified as Thiabendazole Impurity C [4], regulatory compliance requires high-sensitivity analytical profiling to ensure API (Active Pharmaceutical Ingredient) purity.
Causality in Experimental Design
The strong basicity of the amidine group presents a distinct chromatographic challenge: it causes severe peak tailing on standard silica-based stationary phases due to secondary electrostatic interactions with residual negatively charged silanols.
Solution: The protocol mandates an acidic mobile phase (pH ~3.0 using formic acid) to ensure the amidine remains fully and uniformly protonated, alongside an end-capped C18 column to physically block silanol interactions.
Detection Choice: Positive Electrospray Ionization (ESI+) is selected because the protonated amidine readily and stably forms the [M+H]⁺ ion at m/z 204.05, yielding maximum detection sensitivity.
Step-by-Step Execution
This protocol is designed as a self-validating system , ensuring that any data generated is internally verified for accuracy before sample analysis proceeds.
System Suitability Testing (SST) & Blank Validation:
Action: Inject a blank diluent (50:50 ACN:H₂O), followed by a 10 ng/mL reference standard of the impurity.
Validation Gate: The system is only validated to proceed if the blank exhibits zero interference at m/z 204.05, and the reference standard yields a Signal-to-Noise (S/N) ratio > 10 (confirming the Limit of Quantitation).
Sample Preparation:
Dissolve the primary API (Thiabendazole) in Acetonitrile:Water (50:50 v/v) to achieve a concentration of 1.0 mg/mL.
Filter the solution through a 0.22 µm PTFE syringe filter to remove particulates that could cause column backpressure.
Chromatographic Separation:
Column: End-capped C18 (50 mm x 2.1 mm, 1.8 µm particle size).
Mobile Phase A: 0.1% Formic acid in LC-MS grade Water.
Mobile Phase B: 0.1% Formic acid in LC-MS grade Acetonitrile.
Gradient: 5% B to 95% B over 5.0 minutes at a flow rate of 0.4 mL/min.
Mass Spectrometry (MS/MS) Detection:
Source: ESI in Positive Mode.
Precursor Ion: m/z 204.05 [M+H]⁺.
Product Ion Tracking: Monitor specific collision-induced dissociation (CID) fragments (e.g., cleavage of the phenyl ring) to confirm structural identity.
Fig 2. Self-validating LC-MS/MS workflow for trace impurity profiling.
Conclusion
The chemical behavior and utility of 4-Thiazolecarboximidamide, N-phenyl- are dictated entirely by the interplay between its basic amidine linker and its stabilizing aromatic systems. Whether it is being strictly controlled as an impurity in agrochemical synthesis or leveraged as a highly reactive scaffold for novel antiviral drugs, understanding its electrostatic properties and structural causality is paramount for modern chemical research.
References
PubChem , "4-Thiazolecarboximidamide, N-phenyl- | C10H9N3S | CID 83629", National Institutes of Health (NIH). Available at:[Link]
Pharmaffiliates , "Thiabendazole - Impurity C | Chemical Name : N-phenyl-1,3-thiazole-4-carboximidamide". Available at:[Link]
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Assay Scientists, and Drug Development Professionals
Content Type: Technical Whitepaper & Protocol Guide
Executive Summary & Mechanistic Rationale
In small-molecule kinase drug discovery, the N-phenyl-4-thiazolecarboximidamide scaffold (and its closely related carboxamide analogs) represents a highly privileged pharmacophore[1]. As a Senior Application Scientist overseeing kinome profiling platforms, I have observed that derivatives of this scaffold consistently yield potent, ATP-competitive inhibitors across diverse kinome branches, including AGC kinases (e.g., Akt)[1], tyrosine kinases (e.g., Src/Lck)[2], and serine/threonine kinases (e.g., Aurora A/B)[3].
The Causality of Binding:
Why does this specific topology work so well? The thiazole ring acts as a highly efficient bioisostere for the adenine ring of ATP, anchoring the molecule to the kinase hinge region via critical hydrogen bonds. The N-phenyl moiety is spatially directed to exploit the hydrophobic pockets (HP-I or HP-II) deep within the ATP-binding cleft. Crucially, the carboximidamide (or carboxamide) linker provides a flexible yet directional hydrogen-bond donor/acceptor pair that can interact with the DFG (Asp-Phe-Gly) motif. Depending on the specific substitution pattern on the phenyl ring, these molecules can be engineered to stabilize either the active (DFG-in) or the inactive (DFG-out) conformation of the kinase[4].
Fig 1. Mechanistic binding interactions of the thiazole-carboximidamide scaffold within the ATP pocket.
In Vitro Binding Affinity Profiling Workflows
To accurately profile the binding affinity of N-phenyl-4-thiazolecarboximidamide derivatives, we must move beyond standard enzymatic assays. Enzymatic assays measure substrate phosphorylation and are highly dependent on ATP concentration and the activation state of the kinase. To capture true thermodynamic and kinetic binding parameters—especially for compounds targeting inactive (DFG-out) states[4]—we employ a two-tiered biophysical approach: TR-FRET for high-throughput equilibrium affinity (
Kd
/
IC50
) and Surface Plasmon Resonance (SPR) for real-time kinetics (
kon
,
koff
).
Protocol 1: TR-FRET Competitive Binding Assay
Objective: Determine the equilibrium binding affinity (
IC50
and
Ki
) of the scaffold.
Causality of Method: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) directly measures the thermodynamic displacement of a fluorescent tracer from the ATP pocket. By using a long-lifetime europium (Eu) fluorophore, we eliminate short-lived background autofluorescence from the test compounds, ensuring high data fidelity.
Step-by-Step Procedure:
Buffer Preparation: Prepare assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 0.01% Brij-35, 1 mM EGTA). Causality: Brij-35 prevents non-specific compound aggregation, a common false-positive driver in thiazole libraries.
Complex Formation: Mix the target kinase (e.g., Akt1 or Aurora A) at 5 nM with a LanthaScreen Eu-anti-Tag Antibody (2 nM) in a 384-well plate.
Tracer Addition: Add the appropriate Alexa Fluor 647-labeled ATP-competitive kinase tracer (10-30 nM, depending on its specific
Kd
for the target).
Compound Addition: Dispense the N-phenyl-4-thiazolecarboximidamide compound in a 10-point, 3-fold serial dilution (top concentration 10 µM).
Equilibration: Incubate the plate at room temperature for 60 minutes. Causality: Bulky N-phenyl derivatives often exhibit slow-binding kinetics. A 60-minute incubation ensures the system reaches true thermodynamic equilibrium before reading[4].
Detection: Read the TR-FRET signal on a microplate reader (Excitation: 340 nm; Emission: 665 nm / 615 nm).
System Validation:
Include a pan-kinase inhibitor (e.g., Staurosporine) as a positive control. Calculate the Z'-factor for the assay plate. A Z' > 0.5 validates the assay's dynamic range and signal-to-noise ratio, proving the system is self-consistent and the calculated
IC50
is statistically robust.
Objective: Determine the association rate (
kon
), dissociation rate (
koff
), and residence time (
tR
) of the scaffold.
Causality of Method: Equilibrium affinity (
Kd
) does not capture the dynamic nature of drug-target interactions. In vivo efficacy and target vulnerability are often driven by the drug's residence time on the target (
tR=1/koff
). SPR provides real-time, label-free kinetic data to guide lead optimization.
Step-by-Step Procedure:
Surface Activation: Activate a CM5 sensor chip using standard EDC/NHS chemistry.
Kinase Immobilization: Dilute the target kinase in sodium acetate buffer (pH must be ~0.5 units below the kinase's isoelectric point) and inject over the activated surface to achieve an immobilization level of 1000-1500 Resonance Units (RU). Block remaining active esters with 1 M ethanolamine.
Analyte Injection: Inject the N-phenyl-4-thiazolecarboximidamide compound at 5 different concentrations (e.g., 1, 3, 10, 30, 100 nM) at a high flow rate of 50 µL/min. Causality: A high flow rate minimizes mass transport limitations, ensuring the observed
kon
reflects true binding events, not diffusion rates.
Dissociation: Flow running buffer (HBS-EP+ with 1% DMSO) over the chip for 15-30 minutes to monitor the dissociation phase.
Data Fitting: Double-reference the sensograms (subtracting the reference flow cell and a blank buffer injection) and fit the data to a 1:1 Langmuir binding model.
System Validation:
Prior to testing the experimental scaffold, inject a reference compound with known kinetics. Compare the experimental
Rmax
to the theoretical
Rmax
(calculated based on the molecular weight ratio of the compound to the kinase and the immobilization level). A stoichiometric binding ratio of ~1:1 validates that the immobilized kinase surface is fully active and free of non-specific aggregation.
The following table synthesizes representative kinetic and thermodynamic parameters of optimized N-phenyl-4-thiazolecarboximidamide derivatives against primary kinase targets, demonstrating the scaffold's versatility[1][2][3].
Kinase Target
Preferred Conformation
IC50
(nM)
Kd
(nM)
kon
(
M−1s−1
)
koff
(
s−1
)
Residence Time (
tR
)
Akt1
DFG-in
25.0
18.5
4.5×105
8.3×10−3
~ 2.0 min
Aurora A
DFG-in
8.0
5.2
1.2×106
6.2×10−3
~ 2.7 min
Src (Lck)
DFG-out
12.4
9.8
8.5×104
8.3×10−4
~ 20.1 min
Data interpretation: Notice that while the
IC50
values for Aurora A and Src are comparable, the SPR kinetic data reveals a drastically different mechanism of action. The Src inhibitor exhibits a much slower
kon
and
koff
, resulting in a prolonged residence time of ~20 minutes. This is characteristic of compounds that bind to the DFG-out inactive conformation, which requires significant structural rearrangement of the kinase activation loop[4].
Conclusion
The evaluation of the N-phenyl-4-thiazolecarboximidamide scaffold requires a rigorous, multi-tiered biophysical approach. By combining TR-FRET for high-throughput equilibrium profiling with SPR for precise kinetic characterization, researchers can confidently map the structure-kinetic relationships (SKR) of this privileged pharmacophore. Ensuring that every protocol acts as a self-validating system guarantees that the resulting binding affinities are artifact-free, paving the way for successful lead optimization in oncology and immunology drug discovery.
References
1.[1] Title: New thiazole carboxamides as potent inhibitors of Akt kinases.
Source: PubMed / National Institutes of Health (NIH)
URL: [Link]
2.[2] Title: Discovery of novel 2-(aminoheteroaryl)-thiazole-5-carboxamides as potent and orally active Src-family kinase p56(Lck) inhibitors.
Source: PubMed / National Institutes of Health (NIH)
URL: [Link]
3.[4] Title: Affinity Reagents that Target a Specific Inactive Form of Protein Kinases.
Source: PubMed Central / National Institutes of Health (NIH)
URL: [Link]
4.[3] Title: Discovery of N-phenyl-4-(thiazol-5-yl)pyrimidin-2-amine aurora kinase inhibitors.
Source: PubMed / National Institutes of Health (NIH)
URL: [Link]
Bioactivity Profile and Cytotoxicity of 4-Thiazolecarboximidamide, N-phenyl-
An In-Depth Technical Guide Executive Summary The thiazole ring is a cornerstone of medicinal chemistry, recognized as a "privileged" scaffold due to its presence in a multitude of biologically active compounds, includin...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide
Executive Summary
The thiazole ring is a cornerstone of medicinal chemistry, recognized as a "privileged" scaffold due to its presence in a multitude of biologically active compounds, including the essential vitamin B1.[1] Its derivatives are known to exhibit a vast spectrum of pharmacological activities, including anticancer, antifungal, antimicrobial, and anti-inflammatory properties.[2][3][4] The N-phenyl-thiazole carboxamide framework, in particular, has been the subject of extensive research, leading to the discovery of potent inhibitors of key cellular targets. This guide provides a comprehensive framework for the systematic evaluation of a specific, yet under-characterized, member of this family: 4-Thiazolecarboximidamide, N-phenyl-.
Due to the limited publicly available data on this specific molecule, this document serves as a strategic technical guide for researchers and drug development professionals. It outlines a robust, multi-tiered methodology to thoroughly characterize the compound's bioactivity profile and cytotoxic effects. The proposed experimental workflows are grounded in established protocols and insights gleaned from studies on structurally related thiazole derivatives, ensuring a scientifically rigorous approach to unlocking its therapeutic potential.
Part 1: Strategic Bioactivity Profiling
A systematic, tiered approach is essential to efficiently elucidate the biological activities of a novel compound. Based on the known activities of the broader N-phenyl-thiazole class, we propose a screening cascade beginning with broad-spectrum assays and progressing to more specific, target-based evaluations.
Tier 1: Broad-Spectrum Activity Screening
The initial phase aims to identify the general therapeutic areas where the compound may be active.
1.1.1. Anticancer Activity Panel
Thiazole derivatives have demonstrated significant potential as anticancer agents.[2][5][6] A primary screen against a diverse panel of human cancer cell lines is recommended to identify potential antiproliferative effects.
Rationale: Screening against cell lines from different tissue origins (e.g., breast, neuroblastoma, hepatocarcinoma) can reveal tissue-specific sensitivities and provide initial clues about the mechanism of action.[2]
The thiazole scaffold is also a key component of many antimicrobial agents.[3][7]
Rationale: Evaluation against clinically relevant fungal and bacterial strains is crucial to determine any potential anti-infective properties.
Recommended Strains:
Fungal: Candida albicans (a common human fungal pathogen).[8][9][10]
Bacterial: Methicillin-resistant Staphylococcus aureus (MRSA) (a significant drug-resistant bacterium).[11][12]
Tier 2: Target-Oriented Enzyme Inhibition Assays
Positive results from Tier 1 screening, or a hypothesis-driven approach based on chemical structure, should lead to targeted assays against specific enzymes known to be modulated by thiazole derivatives.
1.2.1. Protein Kinase Inhibition
Many thiazole derivatives function by inhibiting protein kinases that are critical for cancer cell survival and proliferation.[1]
Rationale: Aberrant kinase signaling is a hallmark of many cancers. Identifying specific kinase targets is a key step in drug development.
Potential Targets:
VEGFR-2: A key mediator of angiogenesis (the formation of new blood vessels) in tumors.[13]
PI3K/AKT/mTOR Pathway: A central signaling cascade that regulates cell growth, proliferation, and survival.[1]
1.2.2. Cyclooxygenase (COX) Inhibition
Certain thiazole carboxamides have shown inhibitory activity against COX enzymes, which are involved in inflammation and are overexpressed in some cancers.[14][15]
Rationale: Selective inhibition of COX-2 over COX-1 is a desirable trait for anti-inflammatory and potential anticancer agents, as it reduces gastrointestinal side effects.
Assay: In vitro COX-1 and COX-2 inhibition assays are used to determine the compound's potency and selectivity.
1.2.3. Carbonic Anhydrase (CA) Inhibition
Tumor-associated CA isoforms, such as CA IX and CA XII, are validated anticancer targets. Thiazole-based sulfonamides are known potent inhibitors.[16]
Rationale: Inhibition of tumor-associated CAs can disrupt pH regulation in cancer cells, leading to apoptosis.
Assay: Evaluate inhibitory activity against a panel of CA isoforms (I, II, IX, and XII) to determine potency and selectivity.
Illustrative Bioactivity Screening Workflow
Caption: Proposed workflow for bioactivity profiling.
Caption: PI3K/AKT/mTOR pathway, a potential target for thiazole derivatives.[1]
Part 2: A Framework for Comprehensive Cytotoxicity Assessment
Evaluating cytotoxicity is a critical step in drug development, providing essential information on a compound's therapeutic window and potential toxicity to non-cancerous cells.[17][18] We propose a multi-assay strategy to not only quantify cell death but also to elucidate the underlying mechanism.
Quantifying Potency: The IC₅₀ Value
The half-maximal inhibitory concentration (IC₅₀) is the primary metric for a compound's potency. It represents the concentration required to inhibit 50% of a biological process, such as cell proliferation.
Illustrative Cytotoxicity Data (IC₅₀)
The following table presents a hypothetical data set for "4-Thiazolecarboximidamide, N-phenyl-" to illustrate how results would be structured for clear comparison.
Cell Line
Cancer Type
IC₅₀ (µM) [Mean ± SD]
Selectivity Index (SI)
MCF-7
Breast Adenocarcinoma
10.8 ± 0.9
9.3
HepG2
Hepatocellular Carcinoma
11.6 ± 1.1
8.6
SKNMC
Neuroblastoma
15.3 ± 1.2
6.5
WI-38
Normal Human Fibroblast
> 100
-
HEK293
Normal Embryonic Kidney
> 100
-
Selectivity Index (SI) is calculated as IC₅₀ in normal cells / IC₅₀ in cancer cells. A higher SI value indicates greater selectivity for cancer cells.
Core Cytotoxicity Assays: Methodologies
2.2.1. Metabolic Viability Assessment: MTT Assay
The MTT assay is a colorimetric method that measures the metabolic activity of cells, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[19][20][21] Metabolically active cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt (MTT) to purple formazan crystals.[20]
Step-by-Step Protocol: MTT Assay
Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of culture medium. Incubate for 24 hours (37°C, 5% CO₂) to allow for attachment.[22]
Compound Treatment: Prepare serial dilutions of "4-Thiazolecarboximidamide, N-phenyl-" in culture medium and add them to the wells. Include vehicle-only wells as a negative control.
Incubation: Incubate the plate for a predetermined exposure time (e.g., 24, 48, or 72 hours).[22]
MTT Addition: Add 10 µL of a 5 mg/mL MTT solution to each well and incubate for an additional 4 hours at 37°C.[21][23]
Solubilization: Carefully remove the culture medium and add 100 µL of a solubilization solution (e.g., DMSO or SDS-HCl) to each well to dissolve the formazan crystals.[19][22]
Absorbance Reading: Shake the plate for 15 minutes on an orbital shaker, protected from light.[21] Measure the absorbance at 570-590 nm using a microplate reader.[21][23]
Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells and plot a dose-response curve to determine the IC₅₀ value.
Lactate Dehydrogenase (LDH) is a stable cytoplasmic enzyme that is released into the culture medium upon damage to the plasma membrane, a hallmark of late-stage apoptosis or necrosis.[24][25]
Step-by-Step Protocol: LDH Assay
Cell Seeding and Treatment: Prepare and treat cells in a 96-well plate as described in the MTT protocol (Steps 1-3).
Controls: Prepare three sets of controls: (1) Background control (medium only), (2) Low control (spontaneous LDH release from untreated cells), and (3) High control (maximum LDH release from cells treated with a lysis buffer like Triton X-100).[17][26]
Supernatant Collection: After incubation, centrifuge the plate at 250 x g for 10 minutes.[26] Carefully transfer 50-100 µL of the cell-free supernatant from each well to a new, optically clear 96-well plate.
Reaction: Add 100 µL of the LDH reaction mixture (containing lactate, NAD+, and a tetrazolium salt) to each well of the new plate.[25][27]
Incubation: Incubate the plate for up to 30 minutes at room temperature, protected from light.[26]
Absorbance Reading: Measure the absorbance at 490 nm using a microplate reader.[26]
Data Analysis: Calculate the percentage of cytotoxicity using the formula: (% Cytotoxicity = [(Experimental Release - Low Control) / (High Control - Low Control)] * 100).
2.2.3. Mechanism of Cell Death: Annexin V & Propidium Iodide (PI) Assay
This flow cytometry-based assay differentiates between healthy, early apoptotic, late apoptotic, and necrotic cells.[28][29]
Principle: In early apoptosis, the cell membrane flips, exposing phosphatidylserine (PS) on the outer surface. Annexin V, a protein with a high affinity for PS, is labeled with a fluorochrome (e.g., FITC) to detect these cells. Propidium Iodide (PI) is a fluorescent nuclear stain that cannot cross the membrane of live or early apoptotic cells but can enter late apoptotic and necrotic cells where membrane integrity is lost.[28]
Step-by-Step Protocol: Annexin V/PI Assay
Cell Seeding and Treatment: Culture and treat cells with the compound for the desired time period in a T25 flask or 6-well plate.
Cell Harvesting: Collect both floating (apoptotic) and adherent cells. For adherent cells, use gentle trypsinization. Combine all cells from each treatment condition.[29]
Washing: Wash the cells twice with cold PBS by centrifuging at ~500 x g for 5 minutes.[29]
Staining: Resuspend the cell pellet in 1X Annexin V binding buffer. Add FITC-conjugated Annexin V and PI according to the manufacturer's protocol.[22]
Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[22]
Flow Cytometry Analysis: Analyze the stained cells immediately using a flow cytometer.
Healthy Cells: Annexin V-negative and PI-negative.
Early Apoptotic Cells: Annexin V-positive and PI-negative.
Late Apoptotic/Necrotic Cells: Annexin V-positive and PI-positive.
Comprehensive Cytotoxicity Assessment Workflow
Caption: Workflow for comprehensive cytotoxicity assessment.
Principle of Annexin V / PI Apoptosis Assay
Caption: Differentiation of cell states via Annexin V and PI staining.
Conclusion and Future Directions
This guide outlines a foundational, yet comprehensive, strategy for characterizing the bioactivity and cytotoxicity of 4-Thiazolecarboximidamide, N-phenyl-. The proposed workflows, grounded in the established pharmacology of the thiazole carboxamide class, provide a clear path from broad-spectrum screening to mechanistic insight.
A favorable outcome from this evaluation—characterized by potent and selective activity against a relevant biological target (e.g., a cancer cell line or a specific enzyme) coupled with a high selectivity index—would establish this compound as a promising lead. Subsequent steps would involve further mechanistic studies (e.g., Western blotting to confirm pathway modulation), structure-activity relationship (SAR) exploration through chemical modification, and ultimately, progression into preclinical in vivo models to assess efficacy and safety. This rigorous, systematic approach is paramount to successfully navigating the complex landscape of modern drug discovery.
References
The newly synthesized thiazole derivatives as potential antifungal compounds against Candida albicans. (2021). Applied Microbiology and Biotechnology. [Link]
N-Phenyl-2-p-tolylthiazole-4-carboxamide derivatives: Synthesis and cytotoxicity evaluation as anticancer agents. (2014). Iranian Journal of Pharmaceutical Research. [Link]
Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Update. IntechOpen. [Link]
Synthesis and Antifungal Activity of Novel Thiazole-Containing Triazole Antifungals. II. Optically Active ER-30346 and Its Derivatives. (1997). Chemical and Pharmaceutical Bulletin. [Link]
New Thiazole Carboxamide Derivatives as COX Inhibitors: Design, Synthesis, Anticancer Screening, In Silico Molecular Docking, and ADME Profile Studies. (2023). ACS Omega. [Link]
Synthesis and Evaluation of Thiazolyl-indole-2-carboxamide Derivatives as Potent Multitarget Anticancer Agents. (2025). ACS Omega. [Link]
Design, synthesis, molecular docking studies and biological evaluation of thiazole carboxamide derivatives as COX inhibitors. Open METU. [Link]
The newly synthesized thiazole derivatives as potential antifungal compounds against Candida albicans. (2021). PubMed Central. [Link]
N-Phenyl-2-p-tolylthiazole-4-carboxamide derivatives: Synthesis and cytotoxicity evaluation as anticancer agents. (2014). PubMed. [Link]
The newly synthesized thiazole derivatives as potential antifungal compounds against Candida albicans. (2021). PubMed. [Link]
In Vitro and in Silico Evaluation of New Thiazole Compounds as Monoamine Oxidase Inhibitors. (2019). PubMed. [Link]
Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date. (2024). RSC Medicinal Chemistry. [Link]
Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. (2013). PubMed Central. [Link]
Design, Synthesis, Bioactivity Screening and Molecular Docking Analysis of Phenylthiazole Derivatives Containing Nitrobenzylidine Moiety. (2024). Oriental Journal of Chemistry. [Link]
Recent Advances in Thiazole Derivatives: Structural Modifications and Their Broad- Spectrum Biological Activities. International Journal of Novel Research and Development. [Link]
2-Amino thiazole derivatives as inhibitors of some metabolic enzymes: An in vitro and in silico study. (2023). PubMed. [Link]
A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. (2011). PubMed Central. [Link]
Design, synthesis and bioactivity evaluation of novel pyrazole linked phenylthiazole derivatives in context of antibacterial activity. ResearchGate. [Link]
Design, synthesis and bioactivity evaluation of novel pyrazole linked phenylthiazole derivatives in context of antibacterial activity. (2021). PubMed. [Link]
Synthesis and Bioactivity of Novel Phenothiazine-Based Thiazole Derivatives. ResearchGate. [Link]
Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol. [Link]
Synthesis and biological evaluation of 2-Phenylthiazole-4-carboxamide derivatives as anticancer agents. ResearchGate. [Link]
Synthesis and biological evaluation of 2-phenylthiazole-4-carboxamide derivatives as anticancer agents. (2010). PubMed. [Link]
Design, Synthesis, and Antifungal Activity of Some Novel Phenylthiazole Derivatives Containing an Acylhydrazone Moiety. (2023). PubMed Central. [Link]
Thiazole- and Benzothiazole-Based Organoselenium Compounds as Dual-Action Agents: Tyrosinase Inhibitors and Functional Mimics of Glutathione Peroxidase. (2025). Inorganic Chemistry. [Link]
Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. (2019). Promega Corporation. [Link]
Cytotoxicity MTT Assay Protocols and Methods. Springer Nature Experiments. [Link]
Synthesis and Anticancer Activity of Novel Thiazole-5-Carboxamide Derivatives. (2025). ResearchGate. [Link]
Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking. (2023). MDPI. [Link]
A novel thiazole-sulfonamide hybrid molecule as a promising dual tubulin/carbonic anhydrase IX inhibitor with anticancer activity. (2025). PubMed Central. [Link]
Electrostatic binding of 4-Thiazolecarboximidamide, N-phenyl- to nucleic acids
An In-Depth Technical Guide to the Electrostatic Binding of 4-Thiazolecarboximidamide, N-phenyl- to Nucleic Acids Executive Summary The interaction between small molecules and nucleic acids is a cornerstone of modern dru...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide to the Electrostatic Binding of 4-Thiazolecarboximidamide, N-phenyl- to Nucleic Acids
Executive Summary
The interaction between small molecules and nucleic acids is a cornerstone of modern drug discovery, targeting the very blueprint of cellular function. Among the diverse chemical scaffolds explored, thiazole derivatives have emerged as a class of significant therapeutic interest, with applications ranging from anticancer to antimicrobial agents.[1][2] This technical guide provides a comprehensive framework for the investigation of 4-Thiazolecarboximidamide, N-phenyl- , a specific thiazole derivative, and its electrostatic binding to nucleic acids such as DNA and RNA.
At physiological pH, the carboximidamide group is expected to be protonated, conferring a positive charge to the molecule. This charge is the primary driver for electrostatic attraction to the negatively charged phosphate backbone of nucleic acids.[3][4] Understanding and characterizing this binding is crucial for developing novel therapeutic agents that can modulate gene expression or disrupt pathogen replication.
This document, intended for researchers, medicinal chemists, and drug development professionals, moves beyond simple protocols. It offers a senior scientist's perspective on the rationale behind experimental design, data interpretation, and the integration of biophysical and computational techniques to build a robust, validated model of molecular interaction. We will detail the core principles of electrostatic binding and provide step-by-step methodologies for key analytical techniques, including UV-Visible spectrophotometry, fluorescence spectroscopy, and circular dichroism.
Foundational Principles: Electrostatic Interactions with Nucleic Acids
The Polyanionic Nature of the Nucleic Acid Backbone
DNA and RNA are polyelectrolytes, characterized by a high density of negative charges.[4] Each nucleotide monomer contributes a phosphate group to the sugar-phosphate backbone, which is deprotonated and carries a negative charge at physiological pH.[4] This creates a strong negative electrostatic potential along the molecule, which is fundamental to its structure and interactions. This charge repulsion is the primary force destabilizing the double helix and must be overcome by counterions for the structure to be stable.[4]
The Role of Counterions and Ligand Binding
In the cellular environment, the negative charges of the phosphate backbone are neutralized by a cloud of condensed counterions, typically metal cations like Na+, K+, and Mg2+.[4][5] When a positively charged small molecule like protonated 4-Thiazolecarboximidamide, N-phenyl- approaches a nucleic acid, it must compete with these solvated counterions to interact with the phosphate backbone.[6] The binding process is often driven by a favorable entropy change resulting from the release of these condensed counterions and associated water molecules into the bulk solvent.
Differentiating Binding Modes
While our focus is on electrostatic interactions, it is critical to distinguish this mode from others, as they are not mutually exclusive and can occur in concert. A positively charged molecule may initially be attracted to the phosphate backbone before settling into a more specific binding mode.
Electrostatic Binding: Primarily non-specific interaction between a cationic ligand and the anionic phosphate backbone. It is highly sensitive to the ionic strength of the solution.[6][7]
Groove Binding: The ligand fits into the major or minor grooves of the DNA double helix, forming hydrogen bonds and van der Waals interactions with the edges of the base pairs.
Intercalation: A planar, aromatic moiety of the ligand inserts itself between adjacent base pairs, causing a local unwinding and lengthening of the DNA helix.[7]
Caption: A diagram illustrating the three primary modes of small molecule binding to DNA.
A Validated Workflow for Characterizing Binding
A multi-faceted experimental approach is essential to build a compelling case for a specific binding mechanism. The following workflow progresses from initial confirmation of interaction to in-depth structural and thermodynamic characterization.
Caption: A logical workflow for the experimental characterization of ligand-nucleic acid binding.
Step 1: UV-Visible Spectrophotometry Titration
Expertise & Experience: UV-Vis spectroscopy is a robust first-pass technique. Binding of a small molecule to a macromolecule like DNA can alter the electronic environment of the molecule's chromophore, leading to changes in the absorption spectrum. We look for a hypochromic effect (decrease in absorbance) and/or a bathochromic shift (red shift to longer wavelengths), which are indicative of interaction.
Trustworthiness (Self-Validation): The protocol includes critical controls to ensure that observed spectral changes are due to binding and not to dilution or compound instability.
Protocol: UV-Vis Titration
Preparation:
Prepare a concentrated stock solution of 4-Thiazolecarboximidamide, N-phenyl- (e.g., 1 mM) in an appropriate buffer (e.g., 10 mM Tris-HCl, 50 mM NaCl, pH 7.4).
Prepare a solution of calf thymus DNA (or a specific oligonucleotide sequence) of known concentration in the same buffer. Determine DNA concentration accurately using the absorbance at 260 nm (A260 of 1.0 ≈ 50 µg/mL).
The buffer's ionic strength must be kept constant to isolate the ligand's specific electrostatic contribution.[8]
Measurement:
Place a fixed concentration of the DNA solution (e.g., 50 µM) in a quartz cuvette.
Record the initial absorption spectrum (typically 220-400 nm).
Add small aliquots (e.g., 2-5 µL) of the ligand stock solution to the cuvette.
After each addition, mix gently and allow the solution to equilibrate for 2-3 minutes before recording a new spectrum.
Continue additions until no further significant spectral changes are observed.
Control Experiment:
Perform an identical titration of the ligand stock solution into the buffer alone to correct for the absorbance of the ligand itself. Subtract these values from the DNA-ligand spectra.
Data Analysis:
Plot the change in absorbance (ΔA) at the wavelength of maximum change versus the ligand concentration.
Use this data to estimate the binding constant (Kb) using the Scatchard equation or a non-linear fitting model.
Step 2: Fluorescence Quenching Assay
Expertise & Experience: This technique is often more sensitive than UV-Vis. It relies on a DNA probe that is fluorescent, such as ethidium bromide (EtBr), which intercalates into DNA and fluoresces strongly. If 4-Thiazolecarboximidamide, N-phenyl- binds to DNA and displaces the EtBr, a decrease (quenching) of the fluorescence signal will be observed. This competitive displacement assay provides strong evidence of binding.
Trustworthiness (Self-Validation): The experiment must confirm that the ligand does not quench EtBr fluorescence directly in the absence of DNA.
Protocol: Ethidium Bromide Displacement Assay
Preparation:
Prepare a solution of DNA (e.g., 50 µM) and EtBr (e.g., 5 µM) in the same buffer as the UV-Vis experiment. Allow them to incubate to form a stable fluorescent complex.
Prepare a stock solution of 4-Thiazolecarboximidamide, N-phenyl-.
Measurement:
Place the DNA-EtBr solution in a fluorometer cuvette.
Excite the sample at the appropriate wavelength for EtBr (e.g., ~520 nm) and record the emission spectrum (e.g., ~550-700 nm). The peak fluorescence will be around 600 nm.
Add aliquots of the ligand stock solution, recording the fluorescence spectrum after each addition and equilibration.
Control Experiment:
Titrate the ligand into a solution of EtBr alone (no DNA) to ensure the ligand does not directly quench its fluorescence.
Data Analysis:
Plot the fluorescence intensity at the emission maximum (~600 nm) as a function of ligand concentration.
Calculate the quenching percentage and determine the concentration of ligand required for 50% quenching (IC50). This can be used to calculate the binding constant using the Stern-Volmer equation.
Step 3: Circular Dichroism (CD) Spectroscopy
Expertise & Experience: CD spectroscopy is a powerful tool for detecting conformational changes in chiral molecules like DNA.[9] The canonical B-form DNA has a characteristic CD spectrum with a positive peak around 275-280 nm and a negative peak around 245-250 nm. Ligand binding can perturb this structure, leading to changes in the CD spectrum. For instance, a shift towards an A-form DNA conformation or ligand-induced compaction will produce distinct spectral changes.[9]
Trustworthiness (Self-Validation): A CD spectrum of the ligand alone must be recorded to ensure it does not have a signal that would interfere with the DNA spectrum.
Protocol: CD Titration
Preparation:
Prepare solutions of DNA and the ligand in a low-salt buffer (e.g., 10 mM phosphate buffer, pH 7.4), as high chloride concentrations can interfere with CD measurements.
Measurement:
Record the CD spectrum of the DNA solution alone (typically from 320 nm to 200 nm) in a CD-compatible cuvette.
Add aliquots of the ligand stock solution to the DNA sample.
Record a new CD spectrum after each addition, ensuring proper mixing and equilibration.
Control Experiment:
Record the CD spectrum of the ligand at its highest concentration in buffer alone to check for any intrinsic signal.
Data Analysis:
Overlay the spectra to visualize changes in the ellipticity (measured in millidegrees, mdeg) at key wavelengths.
Significant changes in the peak positions or intensities at ~275 nm and ~245 nm indicate a perturbation of the DNA secondary structure upon ligand binding.[9]
Data Interpretation and Building the Mechanistic Model
The power of this workflow lies in synthesizing the data from each technique into a coherent model.
Quantitative Data Summary
The results from these experiments can be summarized to provide a clear quantitative picture of the interaction.
Technique
Parameter Measured
Typical Value Range
Interpretation
UV-Vis Spec.
Binding Constant (Kb)
10³ - 10⁵ M⁻¹
Indicates moderate binding affinity, typical for electrostatic interactions.
Δλmax (Shift)
2-10 nm (Red Shift)
Suggests interaction with the DNA environment.
Fluorescence
IC50
1 - 50 µM
Concentration needed to displace 50% of a known binder (e.g., EtBr).
Stern-Volmer Constant (Ksv)
10³ - 10⁴ M⁻¹
Quantifies the efficiency of quenching, related to binding.
Circular Dichroism
ΔEllipticity @ 275/245 nm
5-30% change
A small change suggests binding without major structural distortion (consistent with electrostatic binding). A large change might indicate groove binding or intercalation.
Salt Dependence
log(Kb) vs. log[Na⁺]
Linear, negative slope
A linear relationship with a negative slope is the hallmark of a process involving counterion release, strongly supporting an electrostatic binding component.
A Logic Framework for Interpretation
The combined results allow for a more nuanced interpretation than any single experiment.
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Preclinical Researchers, Pharmacologists, and Drug Development Scientists
Document Type: Advanced Protocol & Application Guide
Compound Profiling & Mechanistic Rationale
4-Thiazolecarboximidamide, N-phenyl- (CAS 5376-60-3), commonly utilized in its hydrochloride salt form (CAS 13631-64-6), is a potent heteroaromatic amidine scaffold. Structurally, it combines a thiazole core—which facilitates π-π interactions and hydrogen bonding—with an N-phenylamidino substituent that enhances electrostatic binding to nucleic acids and enzyme active sites.
Causality in Model Selection: Preclinical investigations highlight this compound as an effective modulator of serine proteases and kinases, making it a high-value lead in oncology and virology . Because the amidine moiety forms strong, reversible electrostatic interactions within enzyme active sites, transitioning this compound from in vitro assays to in vivo murine models requires meticulous formulation to maintain systemic stability and prevent premature clearance.
Pharmacodynamic pathway of 4-Thiazolecarboximidamide, N-phenyl- target inhibition.
Formulation Strategy & Physicochemical Causality
The free base of 4-Thiazolecarboximidamide, N-phenyl- has a molecular weight of 203.27 g/mol , a Topological Polar Surface Area (TPSA) of 79.5 Ų, and an XLogP3 of 2.0 . While moderately lipophilic, the free base exhibits limited aqueous solubility.
Experimental Choice: To achieve therapeutic systemic exposure without utilizing highly toxic organic solvents, researchers must use the hydrochloride salt (CAS 13631-64-6). The protonated amidine group drastically improves water solubility, allowing for formulation in physiologically acceptable aqueous vehicles.
Self-Validating Formulation Protocol (1.0 mg/mL for IP/IV)
Weighing: Accurately weigh 10.0 mg of 4-(N-Phenylamidino)thiazole hydrochloride.
Primary Solubilization: Add 0.5 mL of sterile Dimethyl Sulfoxide (DMSO). Vortex for 30 seconds.
Validation Check: The solution must be 100% optically clear. Any micro-particulates indicate incomplete dissolution, which will cause fatal micro-embolisms if injected IV. Do not proceed until clear.
Excipient Addition: Add 3.0 mL of PEG400. Vortex for 1 minute. (PEG400 acts as a co-solvent to prevent precipitation when introduced to aqueous media).
Aqueous Dilution: Slowly add 6.5 mL of sterile 0.9% Saline dropwise while continuously vortexing.
Final Matrix: 5% DMSO / 30% PEG400 / 65% Saline. Store at 4°C.
Pharmacokinetics (PK) & Maximum Tolerated Dose (MTD)
Before initiating efficacy studies, establish the compound's clearance rate and therapeutic window. Amidine-containing compounds can occasionally induce transient hepatotoxicity at high peak plasma concentrations (
Cmax
).
Quantitative PK & MTD Study Design
Parameter
Intravenous (IV)
Intraperitoneal (IP)
Per Os (PO / Oral)
Target Dose Level
2 - 5 mg/kg
5 - 15 mg/kg
10 - 30 mg/kg
Vehicle Matrix
5% DMSO / 30% PEG400 / 65% Saline
5% DMSO / 30% PEG400 / 65% Saline
0.5% Methylcellulose / 0.1% Tween-80
Dosing Volume
5 mL/kg
10 mL/kg
10 mL/kg
Bleed Timepoints
5m, 15m, 30m, 1h, 2h, 4h, 8h, 24h
15m, 30m, 1h, 2h, 4h, 8h, 24h
15m, 30m, 1h, 2h, 4h, 8h, 24h
Primary Objective
Determine Clearance (
Cl
) &
Vd
Assess systemic exposure (
AUC
)
Assess Oral Bioavailability (
F%
)
Step-by-Step In Vivo Efficacy Protocol (Xenograft Model)
This protocol outlines the evaluation of 4-Thiazolecarboximidamide, N-phenyl- in a murine oncology or virology model via Intraperitoneal (IP) administration.
Model Selection: Procure 6-8 week old female BALB/c nude mice (for tumor xenografts) or C57BL/6 mice (for syngeneic/viral models).
Acclimation: Mandate a 7-day acclimation period post-transit to normalize cortisol levels, which can otherwise skew immunological and metabolic baselines.
Induction: Subcutaneously inject
1×106
target cells into the right flank.
Validation Check: Do not initiate dosing until tumors reach a palpable, measurable volume of 100–150 mm³. Dosing too early masks the compound's true regression capabilities.
Phase 2: Dosing Administration
Restraint & Positioning: Restrain the mouse securely, exposing the ventral abdomen. Tilt the mouse at a 30-degree angle (head down) to allow the intestines to shift cranially, minimizing the risk of cecal puncture.
Injection: Using a 27G needle, inject the formulated dosing solution (from Section 2) into the lower right quadrant of the abdomen.
Regimen: Administer the compound Once Daily (QD) or Twice Daily (BID) based on the half-life (
t1/2
) determined in the PK study.
Efficacy Metrics: Measure tumor volume using digital calipers three times weekly. Calculate volume using the formula:
V=(Length×Width2)/2
.
Toxicity Metrics: Weigh animals daily.
Validation Check (Humane Endpoint): If a mouse exhibits >20% weight loss from its baseline, or if the tumor volume exceeds 2000 mm³, the animal must be immediately euthanized. This ensures ethical compliance and prevents toxicity-induced data artifacts.
Preclinical in vivo workflow for evaluating compound efficacy and murine safety.
References
National Center for Biotechnology Information. "PubChem Compound Summary for CID 83629, 4-Thiazolecarboximidamide, N-phenyl-" PubChem,[Link].
Constructing Nitrogen-Sulfur Heterocyclic Frameworks with N-Phenyl-4-Thiazolecarboximidamide: Application Notes and Protocols
Authored by: A Senior Application Scientist Introduction: The Versatility of Nitrogen-Sulfur Heterocycles Nitrogen and sulfur-containing heterocycles are fundamental scaffolds in medicinal chemistry and materials science...
Author: BenchChem Technical Support Team. Date: April 2026
Authored by: A Senior Application Scientist
Introduction: The Versatility of Nitrogen-Sulfur Heterocycles
Nitrogen and sulfur-containing heterocycles are fundamental scaffolds in medicinal chemistry and materials science, prized for their diverse pharmacological activities and unique electronic properties.[1][2] These frameworks are integral to a wide array of therapeutic agents, including antimicrobial, anticancer, and anti-inflammatory drugs.[1][2][3] The thiazole ring, a five-membered aromatic system containing one sulfur and one nitrogen atom, is a particularly privileged structure in drug discovery.[4][5][6] Its derivatives have found applications as anticancer agents, anti-HIV drugs, and anti-ulcer medications.[7] This guide focuses on the utility of a specialized building block, N-phenyl-4-thiazolecarboximidamide, for the construction of more complex, fused nitrogen-sulfur heterocyclic systems.
N-phenyl-4-thiazolecarboximidamide offers a unique combination of reactive sites, making it a versatile precursor for a variety of cyclization reactions. The embedded thiazole core provides a stable aromatic platform, while the exocyclic carboximidamide group presents nucleophilic and electrophilic centers that can be strategically exploited to forge new heterocyclic rings. This document provides detailed protocols and the underlying chemical principles for leveraging this reagent in the synthesis of novel nitrogen-sulfur heterocyclic frameworks.
PART 1: Synthesis of the Core Reagent: N-Phenyl-4-Thiazolecarboximidamide
A reliable and efficient synthesis of the starting material is paramount. The following protocol outlines a robust method for the preparation of N-phenyl-4-thiazolecarboximidamide, adapted from established procedures for the synthesis of related thiazole derivatives and carboxamides.[8][9]
Protocol 1: Two-Step Synthesis of N-Phenyl-4-Thiazolecarboximidamide
This protocol involves the initial synthesis of 4-thiazolecarbonitrile, followed by its conversion to the target N-phenyl-4-thiazolecarboximidamide.
Step 1: Synthesis of 4-Thiazolecarbonitrile
This step utilizes a well-established method for the formation of a thiazole ring, followed by the introduction of a nitrile group which will be the precursor to the carboximidamide.
Materials:
Thioformamide
3-bromo-2-oxopropanenitrile
Triethylamine
Dichloromethane (DCM)
Silica gel for column chromatography
Ethyl acetate and hexanes for elution
Procedure:
In a 250 mL round-bottom flask, dissolve thioformamide (1.0 eq) in 100 mL of anhydrous DCM.
Cool the solution to 0 °C in an ice bath.
Slowly add triethylamine (1.1 eq) to the solution.
In a separate flask, dissolve 3-bromo-2-oxopropanenitrile (1.0 eq) in 50 mL of anhydrous DCM.
Add the solution of 3-bromo-2-oxopropanenitrile dropwise to the thioformamide solution at 0 °C over 30 minutes.
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, wash the reaction mixture with saturated aqueous sodium bicarbonate solution (2 x 50 mL) and then with brine (1 x 50 mL).
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford 4-thiazolecarbonitrile.
Step 2: Synthesis of N-Phenyl-4-Thiazolecarboximidamide
This step involves the Pinner reaction of the nitrile with phenol to form an imidate, followed by reaction with aniline.
Materials:
4-Thiazolecarbonitrile (from Step 1)
Anhydrous ethanol
Dry hydrogen chloride (gas)
Aniline
Anhydrous diethyl ether
Procedure:
Dissolve 4-thiazolecarbonitrile (1.0 eq) in anhydrous ethanol (50 mL) in a flame-dried, three-neck round-bottom flask equipped with a gas inlet tube and a drying tube.
Cool the solution to 0 °C in an ice bath.
Bubble dry hydrogen chloride gas through the solution for 1 hour.
Seal the flask and stir the reaction mixture at room temperature for 24 hours. The ethyl 4-thiazolecarboximidate hydrochloride will precipitate.
Filter the precipitate, wash with cold anhydrous diethyl ether, and dry under vacuum.
Suspend the ethyl 4-thiazolecarboximidate hydrochloride (1.0 eq) in anhydrous ethanol (50 mL).
Add aniline (1.1 eq) to the suspension.
Stir the mixture at room temperature for 48 hours.
Remove the solvent under reduced pressure.
Dissolve the residue in DCM and wash with saturated aqueous sodium bicarbonate solution to remove any remaining acid.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.
Recrystallize the crude product from an appropriate solvent system (e.g., ethanol/water) to yield pure N-phenyl-4-thiazolecarboximidamide.
Visualization of the Synthetic Workflow
Caption: Synthetic workflow for N-phenyl-4-thiazolecarboximidamide.
PART 2: Construction of Fused Nitrogen-Sulfur Heterocyclic Frameworks
The N-phenyl-4-thiazolecarboximidamide is a versatile precursor for the synthesis of various fused heterocyclic systems. The following protocols detail the construction of thiazolo[4,5-d]pyrimidines and 1,2,4-triazolo[4,3-a]thiazoles.
Protocol 2: Synthesis of 2,5-Diphenyl-5,7-dihydrothiazolo[4,5-d]pyrimidin-7-one
This protocol describes a cyclocondensation reaction to form a fused pyrimidine ring.
Rationale: The carboximidamide group can react with α,β-unsaturated carbonyl compounds or their equivalents in a cyclocondensation reaction. In this protocol, we use diethyl malonate as a C3 synthon. The reaction proceeds through an initial nucleophilic attack of the carboximidamide nitrogen onto one of the carbonyl groups of diethyl malonate, followed by an intramolecular cyclization and subsequent aromatization (via tautomerization).
Materials:
N-Phenyl-4-thiazolecarboximidamide
Diethyl malonate
Sodium ethoxide
Anhydrous ethanol
Glacial acetic acid
Procedure:
Prepare a solution of sodium ethoxide by dissolving sodium metal (1.2 eq) in anhydrous ethanol (50 mL) under an inert atmosphere.
To this solution, add N-phenyl-4-thiazolecarboximidamide (1.0 eq) and diethyl malonate (1.1 eq).
Reflux the reaction mixture for 8 hours, monitoring the progress by TLC.
After cooling to room temperature, carefully neutralize the reaction mixture with glacial acetic acid.
The product will precipitate from the solution. Filter the solid, wash with cold ethanol, and then with water.
Dry the crude product under vacuum.
Recrystallize from a suitable solvent like dimethylformamide (DMF) or a mixture of ethanol and water to obtain pure 2,5-diphenyl-5,7-dihydrothiazolo[4,5-d]pyrimidin-7-one.
Data Presentation: Reaction Parameters and Yields
Entry
Starting Material
Reagent
Base
Solvent
Time (h)
Yield (%)
1
N-Phenyl-4-thiazolecarboximidamide
Diethyl malonate
Sodium Ethoxide
Ethanol
8
75
Visualization of the Reaction Pathway
Caption: Reaction pathway for thiazolo[4,5-d]pyrimidin-7-one synthesis.
Protocol 3: Synthesis of 1-(4-Thiazolyl)-3-phenyl-1H-1,2,4-triazole
This protocol outlines the synthesis of a triazole ring fused to the thiazole core via the carboximidamide nitrogen.
Rationale: Carboximidamides can react with hydrazides in a cyclization reaction to form 1,2,4-triazoles. This reaction proceeds by the formation of an N-acylamidrazone intermediate, which then undergoes dehydrative cyclization.
Materials:
N-Phenyl-4-thiazolecarboximidamide
Formic hydrazide
Polyphosphoric acid (PPA)
Ice-cold water
Procedure:
In a 100 mL round-bottom flask, mix N-phenyl-4-thiazolecarboximidamide (1.0 eq) and formic hydrazide (1.1 eq).
Add polyphosphoric acid (approximately 10 times the weight of the carboximidamide) to the mixture.
Heat the reaction mixture to 120-130 °C with stirring for 4 hours.
Monitor the reaction by TLC.
Allow the mixture to cool to about 80 °C and then pour it slowly onto crushed ice with vigorous stirring.
Neutralize the aqueous solution with a saturated solution of sodium bicarbonate.
The solid product will precipitate. Filter the precipitate, wash thoroughly with water, and dry.
Purify the crude product by recrystallization from ethanol.
Choice of Base in Protocol 2: Sodium ethoxide is chosen as the base because it is strong enough to deprotonate the diethyl malonate, initiating the reaction, and it is compatible with the ethanol solvent. The use of an alkoxide base corresponding to the alcohol solvent prevents transesterification side reactions.
Use of Polyphosphoric Acid in Protocol 3: PPA serves as both a solvent and a dehydrating agent. Its high viscosity ensures an even distribution of heat, and its acidic nature catalyzes the cyclization while removing the water formed during the reaction, driving the equilibrium towards the product.
Trustworthiness: Self-Validating Systems
The protocols described are designed to be self-validating. The progress of each reaction can be meticulously monitored by TLC. The final products should be characterized by standard analytical techniques such as:
¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure and the formation of the new heterocyclic ring.
Mass Spectrometry: To determine the molecular weight of the product, confirming its identity.
Infrared (IR) Spectroscopy: To identify key functional groups and confirm the disappearance of starting material functional groups.
Melting Point Analysis: A sharp melting point is indicative of a pure compound.
References
A new series of phenylthiazole derivatives were synthesized and their anticancer activity was assessed against cancerous cell lines. More structural modifications and derivatization is necessary to achieve to the more potent compounds.
Boraei ATA, Sarhan AAM, Yousuf S, Barakat A. Synthesis of a New Series of Nitrogen/Sulfur Heterocycles by Linking Four Rings: Indole; 1,2,4-Triazole; Pyridazine; and Quinoxaline. Molecules. 2020; 25(3):450.
Green Synthetic Pathways for Nitrogen and Sulfur-Containing Heterocycles: A Sustainable Approach to Medicinal Chemistry - ER Public
A Review: Medicinally Important Nitrogen Sulphur Containing Heterocycles.
Heterocycles Containing Nitrogen and Sulfur as Potent Biologically Active Scaffolds - Books.
Alsharif, Z. A., & Alam, M. A. (2017). Modular synthesis of thiazoline and thiazole derivatives by using a cascade protocol. RSC Advances, 7(55), 34839–34844.
Synthesis of Nitrogen-Sulfur Heterocycles.
Synthesis of S-Heterocycles - Organic Chemistry Portal.
Recent Applications of 1,3-Thiazole Core Structure in the Identification of New Lead Compounds and Drug Discovery.
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Ruffoni, A., et al. (2024).
Synthesis of New Binary Thiazole-Based Heterocycles and Their Molecular Docking Study as COVID-19 Main Protease (Mpro) Inhibitors.
Microwave-assisted Hantzsch thiazole synthesis of N-phenyl-4-(6-phenylimidazo[2,1-b]thiazol-5-yl)
Thioamides in Medicinal Chemistry and as Small Molecule Therapeutic Agents.
Applications of Thiadiazoles in Medicinal Chemistry: Detailed Applic
Thioamides in medicinal chemistry and as small molecule therapeutic agents.
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Thiazole derivatives: prospectives and biological applic
Synthesis and Antitumor Activity of 5-Phenyl-1,3-thiazole-4-sulfonamide Deriv
Synthesis of novel isoxazole–carboxamide derivatives as promising agents for melanoma and targeted nano-emulgel conjug
Troubleshooting low yield in the synthesis of 4-Thiazolecarboximidamide, N-phenyl-
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals troubleshooting the synthesis of 4-Thiazolecarboximid...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals troubleshooting the synthesis of 4-Thiazolecarboximidamide, N-phenyl- (CAS No. 5376-60-3)[1].
This compound is a critical pharmacophore in the development of antiproliferative agents and Stimulator of Interferon Gene (STING) inhibitors[2]. However, synthesizing N-aryl amidines from heteroaromatic nitriles presents unique mechanistic hurdles, primarily due to the electron-deficient nature of the thiazole ring, the weak nucleophilicity of aniline, and the extreme moisture sensitivity of the synthetic intermediates. This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to optimize your yield.
Synthetic Workflow & Failure Modes
Synthetic pathways for N-phenyl-4-thiazolecarboximidamide highlighting key intermediates.
Troubleshooting Guide & FAQs
Q1: Why is my yield of the Pinner imidate intermediate consistently below 30%, with significant amide formation?Causality: The Pinner reaction relies on the generation of a highly electrophilic imino ester salt (imidate)[3]. This intermediate is extremely hygroscopic. If trace water is present in the methanol or the HCl gas, water acts as a competing nucleophile against the alcohol or the subsequent amine, irreversibly hydrolyzing the imidate into thiazole-4-carboxamide or the corresponding methyl ester.
Solution: Strict anhydrous conditions are non-negotiable. Use freshly titrated anhydrous HCl in methanol. Self-Validation: Monitor the imidate formation via IR spectroscopy; the sharp nitrile stretch at ~2230 cm⁻¹ must completely disappear, replaced by a strong C=N stretch around 1650 cm⁻¹ before you introduce aniline.
Q2: During the amination step with aniline, the reaction stalls, and unreacted imidate remains. How can I drive this to completion?Causality: Aniline is a relatively weak nucleophile because its nitrogen lone pair is delocalized into the aromatic
π
-system. The electrophilicity of the imidate carbon must be maximized, and steric/electronic repulsion must be overcome[3].
Solution: Increase the reaction temperature by swapping the solvent to anhydrous ethanol or propanol for the second step, allowing for a higher reflux temperature. Alternatively, adding a catalytic amount of a weak, non-nucleophilic base (like N,N-diisopropylethylamine) can help liberate the free aniline without decomposing the imidate.
Q3: I attempted the direct coupling of 4-cyanothiazole and aniline using a Lewis acid (Garigipati-type approach), but I obtained a dimeric aluminum complex instead of the free amidine.Causality: The Garigipati method utilizes alkylaluminum reagents to activate the nitrile and deliver the amine intramolecularly[4]. However, the resulting aluminum amidinate complex features exceptionally strong Al-N bonds. Standard aqueous extraction leaves these dimeric or polymeric complexes intact, trapping your product in the aqueous/emulsion phase.
Solution: Quench the reaction vigorously with a saturated Rochelle salt (potassium sodium tartrate) solution. Self-Validation: Validate the breakdown of the aluminum complex by observing the phase separation. A persistent emulsion indicates incomplete quenching. The aqueous layer must become completely clear after 1-2 hours of vigorous stirring before extraction.
Q4: Can I use strong base activation instead of acidic or Lewis acid conditions?Causality: Yes, activating the aniline with a strong base (e.g., NaHMDS) creates a highly nucleophilic anilide anion that can directly attack the nitrile[5]. However, the thiazole ring contains relatively acidic protons (particularly at the C2 position).
Solution: If using the strong base route, strict temperature control (-78 °C to 0 °C) is required to favor the nucleophilic attack on the nitrile over the deprotonation of the thiazole ring.
Quantitative Route Comparison
Synthetic Route
Reagents
Typical Reaction Time
Expected Yield
Key Advantage
Major Pitfall
Pinner Reaction
HCl (gas), MeOH, Aniline
12–24 h
60–75%
Scalable, avoids heavy metals
Highly moisture sensitive; prone to hydrolysis
Lewis Acid (Garigipati)
AlMe₃, Aniline
4–8 h
75–85%
Single-pot, high conversion
Pyrophoric reagents; complex emulsion workup
Strong Base Activation
NaHMDS, Aniline
2–6 h
50–65%
Fast, transition-metal free
Competing deprotonation of the thiazole ring
Self-Validating Experimental Protocols
Protocol 1: Two-Step Pinner Synthesis (Recommended for Scale-Up)
This protocol utilizes the classic Pinner reaction, optimized for heteroaromatic nitriles[3].
Step 1: Imidate Formation
Dissolve 4-cyanothiazole (1.0 eq) in anhydrous methanol (0.5 M concentration) under an argon atmosphere.
Cool the solution to 0 °C using an ice bath.
Bubble anhydrous HCl gas through the solution for 30 minutes, or add a pre-titrated solution of HCl in dioxane (3.0 eq).
Seal the reaction vessel and stir at room temperature for 12 hours.
Validation Check: Remove a 50 µL aliquot, evaporate the solvent, and analyze via ¹³C NMR. The nitrile carbon (~115 ppm) must be entirely absent, replaced by the imidate carbon (~165 ppm).
Concentrate the mixture under reduced pressure to yield the crude imidate hydrochloride salt as a highly hygroscopic solid. Do not expose to ambient air.
Step 2: Amidine Formation
Immediately dissolve the crude imidate in anhydrous ethanol.
Add aniline (1.2 eq) dropwise.
Heat the mixture to reflux (78 °C) for 6–8 hours.
Validation Check: TLC (DCM:MeOH 9:1) should show the consumption of the imidate and the appearance of a highly polar, UV-active spot (the amidine).
Cool to room temperature, concentrate, and partition between ethyl acetate and saturated aqueous NaHCO₃. Extract, dry over Na₂SO₄, and recrystallize from ethanol/water to afford pure N-phenyl-4-thiazolecarboximidamide.
Protocol 2: Lewis Acid-Mediated Synthesis (Garigipati Approach)
This protocol is ideal for rapid, small-scale library synthesis where anhydrous conditions can be strictly maintained[4].
Under a strict argon atmosphere, dissolve aniline (1.1 eq) in anhydrous toluene (0.2 M).
Cool to 0 °C and carefully add Trimethylaluminum (AlMe₃, 2.0 M in toluene, 1.1 eq) dropwise. Caution: AlMe₃ is highly pyrophoric.
Stir at room temperature for 1 hour to allow the formation of the intermediate dimethylaluminum anilide complex. Methane gas evolution will be observed.
Add 4-cyanothiazole (1.0 eq) dissolved in a minimum volume of anhydrous toluene.
Heat the reaction to 80 °C for 4 hours.
Validation Check: Cool to 0 °C and carefully quench by adding a saturated aqueous solution of Rochelle salt dropwise until gas evolution ceases.
Stir vigorously for 2 hours. Self-Validation: The initially thick, white emulsion must resolve into two distinct, clear layers. If the emulsion persists, continue stirring or add 1M NaOH.
Extract with ethyl acetate, wash with brine, dry, and concentrate to yield the target amidine.
References[2] Design, synthesis, and evaluation of thiazolecarboxamide derivatives as stimulator of interferon gene inhibitors - PubMed, nih.gov, Link[1] 4-Thiazolecarboximidamide, N-phenyl- | C10H9N3S | CID 83629 - PubChem, nih.gov, Link[3] Application Notes and Protocols: Synthesis of Amidines from Ethyl Benzimidate Hydrochloride - Benchchem, benchchem.com, Link[4] CN102993109A - Preparation method of amidine compound - Google Patents, google.com, Link[5] Synthesis of N-substituted aryl amidines by strong base activation of amines - PMC - NIH, nih.gov, Link
Technical Support Center: Preventing Degradation of 4-Thiazolecarboximidamide, N-phenyl-
Welcome to the Technical Support and Troubleshooting Center for 4-Thiazolecarboximidamide, N-phenyl- (also known as N'-phenyl-1,3-thiazole-4-carboximidamide). As a heteroaromatic amidine, this compound is a highly valuab...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support and Troubleshooting Center for 4-Thiazolecarboximidamide, N-phenyl- (also known as N'-phenyl-1,3-thiazole-4-carboximidamide). As a heteroaromatic amidine, this compound is a highly valuable pharmacophore and synthetic intermediate[]. However, its carboximidamide (amidine) moiety is inherently susceptible to solvolysis and hydrolysis in polar solvents[2].
This guide provides researchers with the mechanistic insights, quantitative data, and self-validating protocols required to maintain the structural integrity of this compound during storage and high-throughput assays.
Mechanistic Insight: Why Does Degradation Occur?
The instability of 4-Thiazolecarboximidamide, N-phenyl- in polar protic solvents (like water and methanol) is driven by the electrophilic nature of the central amidine carbon. Degradation proceeds via nucleophilic attack by water or hydroxide ions, forming a tetrahedral hemiaminal intermediate[3]. This intermediate subsequently collapses, cleaving a C–N bond to yield an amide and an amine[4].
Because the amidine group can expel either ammonia or aniline depending on the protonation state of the intermediate, two distinct degradation pathways exist.
Hydrolytic degradation pathway of N-phenyl carboximidamides in polar solvents.
Troubleshooting & FAQs
Q1: Why is my compound degrading in DMSO stock solutions over time?Causality: While pure dimethyl sulfoxide (DMSO) is a polar aprotic solvent that does not actively hydrolyze amidines, it is highly hygroscopic. Repeated opening of the stock vial allows atmospheric moisture to dissolve into the DMSO. This trace water acts as the nucleophile, initiating the hydrolysis pathway described above[5].
Solution: Always use anhydrous DMSO (<0.01% water) and store over 3Å molecular sieves.
Q2: How does pH affect the stability of this compound in aqueous assays?Causality: Amidine hydrolysis is strongly base-catalyzed. At pH > 7, the concentration of highly nucleophilic hydroxide ions (HO⁻) increases, leading to rapid attack on the uncharged amidine free base[6]. Conversely, at mildly acidic pH (4.0–6.0), the amidine is protonated into an amidinium ion. While the amidinium ion is theoretically more electrophilic, the absence of strong nucleophiles (HO⁻) at low pH drastically reduces the pseudo-first-order rate of hydrolysis, maximizing stability[7].
Q3: Is the hydrochloride salt form immune to hydrolysis?Causality: No. While 4-(N-Phenylamidino)thiazole hydrochloride (CAS 13631-64-6) exhibits excellent solid-state stability and improved solubility[], once dissolved in a polar solvent, the salt dissociates. The stability of the resulting solute is entirely dictated by the pH and water content of the solvent system, not the initial solid-state form.
Quantitative Stability Profiles
To aid in assay planning, the following table synthesizes the expected kinetic stability of benzamidinium and related phenylamidine analogs across various solvent systems[6].
Solvent System
pH
Temperature
Estimated Half-Life (t½)
Primary Degradation Risk
Aqueous Buffer
4.0 - 6.0
25°C
> 300 days
Low (Protonated Amidinium)
Aqueous Buffer
9.0
25°C
~ 300 days
Moderate
Aqueous Buffer
11.0
25°C
~ 6 days
High (Base-Catalyzed)
Aqueous Buffer
13.0
25°C
~ 15 hours
Severe
Methanol
N/A
25°C
Days to Weeks
Solvolysis / Esterification
Anhydrous DMSO
N/A
-20°C
> 2 years
Minimal (If kept strictly dry)
Validated Experimental Protocols
Protocol A: Preparation of Ultra-Stable Anhydrous Stock Solutions
Objective: Prevent moisture-induced degradation during long-term storage.
Solvent Procurement: Utilize only commercially sealed, anhydrous DMSO or DMF (water content < 50 ppm).
Desiccation: Add activated 3Å molecular sieves (10% w/v) to the solvent 24 hours prior to use to scavenge residual trace moisture.
Dissolution: Weigh the 4-Thiazolecarboximidamide, N-phenyl- powder in a dry environment (preferably a glove box or under a nitrogen stream). Dissolve to the desired concentration (e.g., 10 mM).
Aliquoting: Dispense the stock solution into single-use, amber glass vials. Purge the headspace of each vial with Argon gas before sealing with PTFE-lined caps.
Storage: Store at -20°C.
Self-Validation Step: Run a baseline LC-MS trace immediately after preparation. The ratio of the parent mass (m/z 204.06[M+H]⁺) to the primary amide degradant mass (m/z 205.04[M+H]⁺) must be >99:1. Discard the aliquot if the amide peak exceeds 2% upon thawing.
Protocol B: Aqueous Assay Execution
Objective: Minimize base-catalyzed hydrolysis during biological or biochemical assays.
Buffer Selection: Whenever biologically permissible, select a buffer system with a pH between 5.0 and 6.5 (e.g., MES or Citrate buffers).
Temperature Control: Pre-chill all aqueous buffers to 4°C to kinetically slow the hydrolysis reaction during the setup phase.
Order of Addition: Do not pre-dilute the compound in intermediate aqueous solutions. Spike the anhydrous DMSO stock directly into the final assay buffer immediately before initiating the experiment.
Self-Validation Step: Include a "time-zero" and "end-of-assay" control well in your microplate. If the compound's IC₅₀ or fluorescence signature shifts significantly over the assay duration, degradation has occurred, indicating that the buffer pH or assay duration must be optimized.
Decision Matrix for Assay Preparation
Follow this logical workflow to determine the safest handling procedures for your specific experimental needs.
Decision tree for solvent selection and handling to prevent amidine hydrolysis.
References
Stability of alkoxycarbonylamidine prodrugs - PubMed (NIH). Verified URL:[Link][7]
The nonenzymatic decomposition of guanidines and amidines - PubMed (NIH). Verified URL:[Link][3]
Technical Support Center: Optimizing the Condensation of 4-Thiazolecarboximidamide, N-phenyl-
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, medicinal chemists, and process engineers troubleshoot the synthesis of 4-Thiazolecarboximidamid...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, medicinal chemists, and process engineers troubleshoot the synthesis of 4-Thiazolecarboximidamide, N-phenyl- (also known as N-phenylthiazole-4-carboxamidine).
This compound is a critical heteroaromatic scaffold in drug discovery, where its amidine and thiazole functionalities mimic bioactive motifs found in kinase and protease inhibitors[]. However, synthesizing this molecule via the classic Pinner reaction or direct nitrile-amine condensation is notoriously prone to impurity generation. This guide breaks down the causality behind these impurities and provides self-validating protocols to ensure high-purity yields.
Reaction Pathway & Impurity Mapping
To control impurities, we must first understand where they originate. The diagram below maps the standard Pinner condensation pathway alongside the two most common parasitic side-reactions: hydrolysis and transamidation .
Reaction pathway showing target synthesis and common impurity formation routes.
Troubleshooting FAQs
Q1: Why is my crude product contaminated with >5% thiazole-4-carboxamide?
Causality: The formation of the amide is a classic hydrolysis side-reaction. In the Pinner synthesis of amidines, the intermediate imidate ester is highly moisture-sensitive[2]. Aniline is a relatively weak nucleophile due to the delocalization of its nitrogen lone pair into the aromatic ring. Consequently, even trace amounts of water in the solvent (e.g., methanol) or hygroscopic HCl gas can outcompete aniline, irreversibly hydrolyzing the imidate into the thermodynamically stable thiazole-4-carboxamide.
Solution: Ensure absolute anhydrous conditions. Use Karl Fischer (KF) titration to verify that solvent moisture is <0.05% before initiating the reaction.
Q2: I am detecting a late-eluting impurity on HPLC with a mass of 279 Da. What is this?
Causality: A mass of 279 Da corresponds to N,N'-diphenylthiazole-4-carboxamidine (Target mass 203 Da + Phenyl 77 Da - H). This is a transamidation impurity. When the target N-phenyl amidine is exposed to excess aniline under prolonged heating, the primary amine group of the newly formed amidine is displaced by a second aniline molecule, releasing ammonia.
Solution: Strictly control the stoichiometry of aniline to 1.05 equivalents. Monitor the reaction via HPLC and quench immediately upon consumption of the imidate intermediate. Do not use prolonged heating as a substitute for catalytic activation.
Q3: The condensation is extremely slow, and unreacted 4-cyanothiazole remains. Can I just increase the temperature?
Causality: Increasing the temperature in a Pinner reaction often leads to the thermal degradation of the imidate intermediate back into the nitrile and alcohol, or it accelerates parasitic side reactions like transamidation. The slow kinetics are inherently tied to the low nucleophilicity of aniline.
Solution: Instead of bulk heating, consider activating the amine using a strong base (e.g., lithium hexamethyldisilazide, LiHMDS) to form the highly nucleophilic anilide anion. This directly attacks the nitrile in a one-step condensation, bypassing the fragile imidate entirely[2]. Alternatively, Lewis acid catalysis (e.g., Lanthanide triflates or Ytterbium amides) can activate the nitrile without requiring harsh thermal conditions[3].
Quantitative Impurity Profiling
To maintain regulatory compliance (e.g., ICH Q3A guidelines), use the following table to benchmark your HPLC impurity profile and implement the corresponding mitigation strategies.
Impurity Profile
Origin / Mechanism
RRT (Approx.)
Target Limit
Mitigation Strategy
Thiazole-4-carboxamide
Hydrolysis of imidate intermediate
0.85
< 0.15%
Strict anhydrous conditions (KF < 0.05%); use 3Å molecular sieves.
N,N'-Diphenyl amidine
Transamidation from excess aniline
1.42
< 0.10%
Limit aniline to 1.05 eq; avoid prolonged heating >60 °C.
Unreacted Aniline
Residual starting material
0.60
< 0.50%
Implement a cold, mildly acidic aqueous wash during workup.
4-Cyanothiazole
Unreacted starting material
1.15
< 0.15%
Ensure complete imidate conversion (IPC 1) before adding aniline.
This protocol is designed as a self-validating system. It includes mandatory In-Process Controls (IPCs) that prevent the propagation of errors from one step to the next.
Step 1: Imidate Formation
Charge a flame-dried, nitrogen-purged reactor with 4-cyanothiazole (1.0 eq) and anhydrous methanol (10 volumes).
Validation Checkpoint: Perform Karl Fischer (KF) titration on the mixture. The moisture content must be < 0.05%. If > 0.05%, add 3Å molecular sieves and stir for 2 hours before proceeding.
Bubble dry HCl gas into the solution at 0–5 °C until saturation is reached. Seal the reactor and stir for 12 hours at room temperature.
IPC 1 (HPLC): Analyze the reaction mixture. Proceed to the next step only when residual 4-cyanothiazole is < 1.0%. If > 1.0%, re-saturate with HCl.
Concentrate the mixture under reduced pressure to yield the imidate hydrochloride salt as a solid.
Step 2: Amidine Condensation
Resuspend the imidate salt in anhydrous ethanol (8 volumes).
Add freshly distilled aniline (1.05 eq). Note: Limiting aniline to 1.05 eq is the primary defense against the N,N'-diphenyl transamidation impurity.
Heat the mixture to 60 °C for 8 hours.
IPC 2 (HPLC): Monitor the conversion. Target conversion is > 98%. If the reaction stalls, do not exceed 60 °C; instead, extend the reaction time by 4 hours.
Step 3: Workup and Purification
Cool the reaction to room temperature and concentrate the solvent to 3 volumes.
Adjust the pH to 9.0 using cold aqueous Na₂CO₃ to precipitate the free base of the amidine.
Filter the solid and wash with cold water (3 x 2 volumes) to remove unreacted aniline and trace water-soluble amide impurities.
Recrystallize the crude product from an ethyl acetate/heptane mixture to yield pure 4-Thiazolecarboximidamide, N-phenyl-.
References
[2] ResearchGate. New single step route for efficient synthesis of amidine containing molecules. Retrieved from:[Link]
[3] Organic Chemistry Portal. Synthesis of amidines. Retrieved from:[Link]
Handling and long-term storage stability of 4-Thiazolecarboximidamide, N-phenyl-
Welcome to the technical support and troubleshooting portal for 4-Thiazolecarboximidamide, N-phenyl- (commonly utilized as its hydrochloride salt, 4-(N-Phenylamidino)thiazole hydrochloride). This compound is a highly bio...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support and troubleshooting portal for 4-Thiazolecarboximidamide, N-phenyl- (commonly utilized as its hydrochloride salt, 4-(N-Phenylamidino)thiazole hydrochloride). This compound is a highly bioactive heteroaromatic amidine salt, widely used as a pharmacophore in medicinal chemistry for kinase/protease inhibition, antimicrobial, and antiviral drug development[].
Because the thiazole ring and amidino group drive strong electrostatic and π-π interactions within biological targets[], preserving the structural integrity of these functional groups during storage and handling is critical for reproducible assay results.
Physiochemical Profile & Stability Metrics
Understanding the fundamental properties of this compound is the first step in preventing experimental artifacts. The table below summarizes critical quantitative data and how it dictates handling procedures.
Parameter
Value
Causality / Impact on Handling
CAS Number
5376-60-3 (Base) / 13631-64-6 (HCl salt)
The HCl salt is strongly preferred for biological assays due to its superior aqueous solubility[][2].
Molecular Weight
203.27 g/mol (Base) / 239.72 g/mol (HCl)
Accurate MW must be applied when calculating molarity to prevent dosing errors in IC50 determinations[2][3].
Boiling Point
382°C at 760 mmHg
Indicates high thermal stability in the solid state, though prolonged heat in solution should be avoided[].
Structural Motifs
Thiazole core, N-phenylamidino group
The amidine's strong basicity drives target binding but significantly increases the compound's hygroscopicity[].
Standard Operating Procedure (SOP): Handling & Long-Term Storage
The amidine functionality is susceptible to moisture-driven hydrolysis over time, converting the active carboximidamide into an inactive carboxamide. To prevent this, follow this self-validating methodology for aliquoting and storage:
Step 1: Thermal Equilibration
Before opening a newly received or cold-stored vial, place the sealed container in a desiccator at room temperature for at least 30 minutes.
Causality: Opening a cold vial exposes the hygroscopic amidine salt to ambient humidity, causing immediate water condensation on the powder and accelerating hydrolysis.
Step 2: Inert Environment Handling
Transfer the equilibrated vial to a glove box or a controlled environment purged with dry Argon or Nitrogen.
Step 3: Single-Use Aliquoting
Weigh the powder into amber glass vials. Limit each aliquot to a single-use quantity (e.g., 1–5 mg).
Causality: Amber glass prevents UV-induced oxidation of the thiazole sulfur. Single-use aliquots eliminate freeze-thaw cycles, which can cause the compound to crash out of solution as an insoluble polymorph.
Step 4: Sealing and Archiving
Purge each amber vial with Argon, seal tightly with PTFE-lined caps, and store at -20°C for standard use (stable for up to 2 years), or -80°C for long-term archiving.
Step 5: Self-Validating Quality Control
To validate storage integrity every 6 months, dissolve a 100 µg test aliquot in anhydrous methanol and run an HPLC analysis at 254 nm. A single sharp peak confirms integrity; the appearance of secondary peaks indicates amidine degradation.
Troubleshooting & FAQs
This section addresses specific issues scientists encounter when utilizing 4-(N-Phenylamidino)thiazole hydrochloride in biochemical and cell-based assays.
Q: My stock solution in DMSO precipitated after a freeze-thaw cycle. How do I recover it without damaging the compound?A: Causality: The HCl salt of N-phenyl-1,3-thiazole-4-carboximidamide can form stable, less soluble solvates upon freezing in dimethyl sulfoxide (DMSO).
Resolution: Do not heat the solution above 40°C, as the amidine group is susceptible to thermal degradation in solvated states. Instead, sonicate the sealed vial at 30°C for 10 minutes.
Self-Validating Step: Centrifuge the stock at 10,000 x g for 5 minutes. Visually inspect the bottom of the tube against a dark background; if a visible micro-pellet persists, discard the aliquot. Using a partially precipitated stock will result in an inaccurate, lower-than-calculated concentration in your assay.
Q: We are observing a progressive loss of enzyme-inhibitory activity over time in our aqueous assay buffers. What is happening?A: Causality: Amidines are highly susceptible to hydrolysis in aqueous solutions, especially at pH extremes (>9 or <4). Water acts as a nucleophile, attacking the amidine carbon and eventually converting the active 4-thiazolecarboximidamide into an inactive 4-thiazolecarboxamide, stripping away its ability to form electrostatic bonds within the enzyme's active site[].
Resolution: Always prepare aqueous working solutions immediately before use. Do not store the compound in aqueous buffers (e.g., PBS, Tris, HEPES) for more than 4 hours at room temperature.
Self-Validating Step: Run an LC-MS on the aged buffer solution. Look for a mass shift of +1 Da (loss of an NH group and gain of an Oxygen atom). If this +1 Da peak is present, hydrolysis has occurred.
Q: The bulk powder has changed from off-white to a pale yellow. Is it still safe to use?A: Causality: The thiazole ring and the N-phenyl moiety can undergo mild oxidation when exposed to light and atmospheric oxygen over prolonged periods, generating trace colored impurities.
Resolution: While the bulk purity might technically remain >95%, these trace oxidation products are highly problematic. They can act as Pan-Assay Interference Compounds (PAINS) or quench fluorescence in FRET-based biochemical assays.
Self-Validating Step: Verify purity via HPLC. If the purity has dropped below 98%, you must re-purify the batch via preparative HPLC before proceeding with sensitive in vitro assays.
Workflow Visualization
Below is the logical workflow for handling, inspecting, and solubilizing the compound to ensure maximum stability and data reproducibility.
Optimal handling and stability verification workflow for N-phenyl-1,3-thiazole-4-carboximidamide.
Technical Support Center: Minimizing Off-Target Binding of N-phenyl-4-thiazolecarboximidamide in Cell-Based Assays
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently work with drug development professionals to troubleshoot high background noise and poor signal-to-noise (S/N) ratios in cell-based...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently work with drug development professionals to troubleshoot high background noise and poor signal-to-noise (S/N) ratios in cell-based assays.
When working with N-phenyl-4-thiazolecarboximidamide —a potent pharmacophore often utilized in the design of kinase and protease inhibitors—researchers commonly encounter significant off-target binding. This guide is designed to deconstruct the physicochemical causality behind these assay artifacts and provide you with self-validating, step-by-step protocols to isolate true target engagement from background noise.
Part 1: Mechanistic FAQs
Q1: Why does N-phenyl-4-thiazolecarboximidamide exhibit high background noise and off-target accumulation in my cell-based assays?A1: The off-target binding is not random; it is a direct consequence of the compound's structural physicochemical properties. The causality is twofold:
Lysosomal Trapping (Lysosomotropism): N-phenyl-4-thiazolecarboximidamide is a basic lipophilic amine. At a physiological pH of 7.4, the compound remains largely unionized and readily diffuses across the plasma membrane. However, upon entering the acidic environment of lysosomes (pH 4–5), the basic amidine group (pKa > 7.5) becomes rapidly protonated. This ionized, positively charged species cannot diffuse back across the lysosomal membrane, leading to massive, non-specific intracellular sequestration 1.
Nucleic Acid Binding: Amidine-containing planar compounds are classic DNA minor groove binders. The positively charged amidine group forms strong electrostatic interactions with the negatively charged phosphate backbone of DNA, while the planar phenyl-thiazole system can intercalate or bind AT-rich regions of nucleic acids 2, 3.
Q2: How can I experimentally differentiate between specific target engagement and lysosomal trapping?A2: You must build a self-validating control into your assay. By pre-incubating cells with a V-type H+-ATPase inhibitor (like Bafilomycin A1), you neutralize the lysosomal pH gradient 4. If the fluorescent or mass-spectrometry signal of your compound drops significantly upon Bafilomycin A1 treatment, the accumulation was an artifact of lysosomal trapping. If the signal remains stable, you are observing true cytosolic/nuclear target engagement.
Part 2: Visualizing the Mechanism
Fig 1. Mechanistic pathways of target vs. off-target binding for amidine scaffolds.
Part 3: Troubleshooting Guides & Experimental Protocols
Protocol 1: Ameliorating Lysosomal Trapping via pH Modulation (Self-Validating System)
Rationale: Neutralizing the lysosomal pH gradient prevents the protonation of the amidine scaffold, ensuring the compound remains available for specific target engagement rather than being sequestered in acidic vesicles 4. This protocol acts as its own internal control.
Step-by-Step Methodology:
Cell Preparation: Seed your target cells in a 96-well or 384-well assay plate. Incubate overnight at 37°C, 5% CO2 to allow for adherence and recovery.
Control Arm Establishment (Self-Validation): Split the plate into two testing arms.
Arm A (Vehicle Control): Add standard assay medium.
Arm B (Lysosomal Neutralization): Pre-treat cells with 100 nM Bafilomycin A1 (or 50 µM Chloroquine as a competitive lysosomotropic agent) for 1 hour at 37°C.
Compound Addition: Spike N-phenyl-4-thiazolecarboximidamide into both arms at your established IC50/EC50 concentration range.
Incubation & Wash: Incubate for the required assay duration (typically 2-4 hours). Wash cells 3x with ice-cold PBS (pH 7.4) to rapidly deplete unbound extracellular compound without allowing efflux of specifically bound intracellular drug.
Readout & Analysis: Proceed with your standard readout. A high signal in Arm A that disappears in Arm B confirms lysosomal trapping. The remaining signal in Arm B represents true target engagement.
Protocol 2: Reducing Nucleic Acid and Non-Specific Protein Binding
Rationale: Saturating non-specific electrostatic and hydrophobic binding sites reduces the free fraction of the compound that binds to off-target nucleic acids and proteins, thereby rescuing the assay's S/N ratio 3.
Step-by-Step Methodology:
Buffer Optimization (DNA Decoy): Supplement your assay or lysis buffer with 0.1 mg/mL sheared Salmon Sperm DNA. This acts as a highly concentrated decoy for the amidine group, preventing it from intercalating into your target cell's genomic DNA.
Protein Blocking: Add 1-2% Bovine Serum Albumin (BSA) to the assay buffer to sequester highly lipophilic/hydrophobic interactions driven by the phenyl and thiazole rings.
Ionic Strength Adjustment: Marginally increase the NaCl concentration of your wash buffer from the standard 150 mM to 250 mM. The increased ionic strength disrupts weak electrostatic interactions between the positively charged amidine group and negatively charged off-target proteins.
Part 4: Quantitative Data Summary
The table below summarizes the expected quantitative impact of the troubleshooting protocols on off-target binding and assay fidelity.
Troubleshooting Condition
Target Mechanism
Expected Reduction in Off-Target Binding
Impact on Signal-to-Noise (S/N) Ratio
Untreated (Control)
N/A
0%
Baseline (e.g., ~2.1)
+ 100 nM Bafilomycin A1
Lysosomal Trapping
60 - 75%
High Improvement (~5.5)
+ 50 µM Chloroquine
Lysosomal Trapping
50 - 65%
Moderate Improvement (~4.8)
+ Salmon Sperm DNA (0.1 mg/mL)
DNA Minor Groove Binding
30 - 40%
Moderate Improvement (~3.9)
+ 2% BSA + 250 mM NaCl Wash
Non-specific Protein Binding
20 - 30%
Slight Improvement (~3.0)
Part 5: Troubleshooting Workflow
Fig 2. Self-validating troubleshooting workflow for resolving off-target binding.
References
Kazmi, F., et al. "Lysosomal Sequestration (Trapping) of Lipophilic Amine (Cationic Amphiphilic) Drugs in Immortalized Human Hepatocytes (Fa2N-4 Cells)." PMC (nih.gov). URL:[Link][1]
R. S. Funk, et al. "The impact of assay recovery on the apparent permeability, a function of lysosomal trapping." Taylor & Francis Online. URL:[Link][4]
Lee, J., et al. "Novel Amidine Derivative K1586 Sensitizes Colorectal Cancer Cells to Ionizing Radiation by Inducing Chk1 Instability." PMC (nih.gov). URL:[Link][2]
A. A. Al-Majmaie, et al. "Thermodynamics of DNA Minor Groove Binders." Journal of Medicinal Chemistry (acs.org). URL:[Link][3]
A Comparative Guide to the Structure-Activity Relationship of N-Phenyl-4-Thiazolecarboxamide Derivatives as Antiproliferative Agents
In the landscape of medicinal chemistry, the thiazole scaffold remains a cornerstone for the development of novel therapeutic agents. Its presence in a multitude of biologically active compounds, from anticancer to antim...
Author: BenchChem Technical Support Team. Date: April 2026
In the landscape of medicinal chemistry, the thiazole scaffold remains a cornerstone for the development of novel therapeutic agents. Its presence in a multitude of biologically active compounds, from anticancer to antimicrobial agents, underscores its versatility and significance.[1] This guide provides an in-depth comparative analysis of N-phenyl-4-thiazolecarboxamide derivatives, a class of compounds that has demonstrated considerable promise as antiproliferative agents. While the direct exploration of N-phenyl-4-thiazolecarboximidamides is limited in the current literature, the closely related carboxamides offer a wealth of structure-activity relationship (SAR) data. The insights gleaned from these analogs provide a robust framework for understanding the therapeutic potential of this chemical class and for guiding future drug discovery efforts.
This guide will delve into the synthesis, biological evaluation, and mechanistic insights of N-phenyl-4-thiazolecarboxamide derivatives. We will explore how subtle modifications to the N-phenyl ring can dramatically influence cytotoxic activity, providing a rationale for the design of more potent and selective anticancer compounds.
The Influence of N-Phenyl Substitution on Antiproliferative Activity: A Comparative Analysis
The antiproliferative activity of N-phenyl-4-thiazolecarboxamide derivatives is profoundly influenced by the nature and position of substituents on the N-phenyl ring. The following table summarizes the half-maximal inhibitory concentration (IC50) values of a series of N-phenyl-2-p-tolylthiazole-4-carboxamide derivatives against various cancer cell lines, as a representative example of the SAR for this class of compounds.
Electron-Withdrawing Groups: The presence of electron-withdrawing groups, such as nitro (NO2) and chloro (Cl), on the N-phenyl ring is generally favorable for cytotoxic activity.[1]
Positional Isomerism: The position of the substituent on the phenyl ring plays a critical role. For the nitro-substituted derivatives, the para-position (4c) conferred the highest potency against the SKNMC neuroblastoma cell line.[1] In contrast, for the chloro-substituted derivatives, the meta-position (4d) was optimal for activity against the Hep-G2 human hepatocarcinoma cell line.[1]
Cell Line Specificity: The antiproliferative effects of these compounds are cell line-dependent. For instance, the MCF-7 breast cancer cell line was found to be the most resistant to all tested derivatives.[1]
Mechanistic Underpinnings: Induction of Apoptosis
A recurring mechanistic theme for the antiproliferative activity of thiazole derivatives is the induction of apoptosis, or programmed cell death. Several studies have indicated that these compounds can trigger the caspase cascade, a family of proteases that are central executioners of apoptosis. The activation of caspase-3, in particular, is a key event in this process.[1]
Caption: Proposed apoptotic pathway induced by N-phenyl-4-thiazolecarboxamide derivatives.
Experimental Protocols
General Synthesis of N-Phenyl-4-Thiazolecarboxamide Derivatives
The synthesis of N-phenyl-4-thiazolecarboxamide derivatives is typically achieved through the amidation of a 4-thiazolecarboxylic acid with a substituted aniline.
Caption: General workflow for the synthesis of N-phenyl-4-thiazolecarboxamide derivatives.
Step-by-Step Protocol:
Reaction Setup: To a solution of the 4-thiazolecarboxylic acid in an anhydrous solvent such as dichloromethane (DCM), add a coupling agent like 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) and a catalyst such as 4-dimethylaminopyridine (DMAP).
Addition of Aniline: Stir the mixture at room temperature for approximately 30 minutes. Subsequently, add the desired substituted aniline to the reaction mixture.
Reaction Monitoring: Allow the reaction to proceed at room temperature for 24-48 hours. Monitor the progress of the reaction using thin-layer chromatography (TLC).
Workup: Upon completion, wash the reaction mixture with a dilute acid solution (e.g., 1M HCl) to remove any unreacted aniline and catalyst. Dry the organic layer over an anhydrous salt like sodium sulfate.
Purification: Concentrate the organic layer under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain the pure N-phenyl-4-thiazolecarboxamide derivative.
Proposed Synthesis of N-Phenyl-4-Thiazolecarboximidamide Derivatives
While not widely reported, the synthesis of N-phenyl-4-thiazolecarboximidamides could potentially be achieved from the corresponding carboxamide or nitrile. One plausible route involves the conversion of the 4-thiazolecarbonitrile to the desired carboximidamide via the Pinner reaction.
Step-by-Step Protocol (Pinner Reaction):
Formation of Imidate Hydrochloride: Treat 4-thiazolecarbonitrile with an anhydrous alcohol (e.g., ethanol) in the presence of hydrogen chloride gas to form the corresponding ethyl 4-thiazolecarboximidate hydrochloride salt.
Amination: React the imidate salt with the desired substituted aniline in a suitable solvent. The amine will displace the alkoxy group to form the N-phenyl-4-thiazolecarboximidamide.
Antiproliferative Activity Assessment: MTT Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.[2]
Step-by-Step Protocol:
Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.[3]
Compound Treatment: Prepare serial dilutions of the test compounds in the cell culture medium. Remove the old medium from the wells and add the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).
Incubation: Incubate the plates for a specified period, typically 48-72 hours.
MTT Addition: After the incubation period, add a sterile MTT solution (e.g., 5 mg/mL in PBS) to each well and incubate for an additional 2-4 hours.[3]
Formazan Solubilization: Carefully remove the medium containing MTT and add a solubilizing agent, such as dimethyl sulfoxide (DMSO) or a specialized solubilization solution, to dissolve the purple formazan crystals.[2][3]
Absorbance Measurement: Measure the absorbance of each well at a wavelength between 550 and 600 nm using a microplate reader.[2]
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.
Conclusion
The N-phenyl-4-thiazolecarboxamide scaffold represents a fertile ground for the discovery of novel antiproliferative agents. The structure-activity relationship studies clearly demonstrate that the biological activity of these derivatives can be finely tuned by modifying the substitution pattern on the N-phenyl ring. The insights presented in this guide, from synthetic methodologies to mechanistic understanding and biological evaluation protocols, provide a comprehensive resource for researchers in the field of drug discovery and development. Future exploration of the less-common N-phenyl-4-thiazolecarboximidamide derivatives, guided by the principles established for their carboxamide counterparts, may unveil new therapeutic opportunities.
References
Mohammadi-Farani, A., Foroumadi, A., Kashani, M. R., & Aliabadi, A. (2015). N-Phenyl-2-p-tolylthiazole-4-carboxamide derivatives: Synthesis and cytotoxicity evaluation as anticancer agents. Research in Pharmaceutical Sciences, 10(5), 417–424. [Link]
A Comparative Guide to the Efficacy of N-Phenyl-4-Thiazolecarboxamide Derivatives: A Cross-Validation of In Vitro and In Vivo Data
In the landscape of modern drug discovery, the thiazole-carboxamide scaffold has emerged as a versatile pharmacophore, demonstrating a wide spectrum of biological activities. This guide provides a comprehensive compariso...
Author: BenchChem Technical Support Team. Date: April 2026
In the landscape of modern drug discovery, the thiazole-carboxamide scaffold has emerged as a versatile pharmacophore, demonstrating a wide spectrum of biological activities. This guide provides a comprehensive comparison of the efficacy of a specific subclass, N-phenyl-4-thiazolecarboxamide derivatives, by cross-validating in vitro experimental data with in vivo outcomes. We will delve into their therapeutic potential across oncology, dermatology, and inflammatory diseases, offering researchers, scientists, and drug development professionals a critical analysis of their performance against established alternatives.
I. The Versatility of the N-Phenyl-4-Thiazolecarboxamide Core
The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen, is a cornerstone in medicinal chemistry, forming the structural basis for numerous approved drugs.[1][2] The incorporation of an N-phenyl-carboxamide moiety at the 4-position of the thiazole ring creates a chemical scaffold with significant potential for modification and optimization. This structural feature allows for the exploration of diverse biological targets, leading to a broad range of therapeutic applications.[3]
Logical Relationship of the N-Phenyl-4-Thiazolecarboxamide Scaffold to its Biological Activities
Caption: The central N-phenyl-4-thiazolecarboxamide scaffold gives rise to diverse biological activities.
II. Comparative Efficacy in Oncology
Several studies have highlighted the potential of N-phenyl-4-thiazolecarboxamide derivatives as anticancer agents. A key approach to evaluating their efficacy is through a combination of in vitro cytotoxicity assays and in vivo tumor models.
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric assay for assessing cell metabolic activity and, by extension, cytotoxicity. In a study by Mohammadi-Farani et al., a series of N-phenyl-2-p-tolylthiazole-4-carboxamide derivatives were evaluated for their anticancer activity against various human cancer cell lines.[1] The results were compared against doxorubicin, a widely used chemotherapy drug.
While none of the synthesized compounds surpassed the potency of doxorubicin, the data reveals crucial structure-activity relationships. For instance, the position of the substituent on the N-phenyl ring significantly influences cytotoxic activity.[1] Another study on spiro-N-(4-sulfamoyl-phenyl)-1,3,4-thiadiazole-2-carboxamide derivatives also demonstrated significant anticancer efficacy, with one compound showing superior or comparable IC50 values to doxorubicin against specific cancer cell lines.[4]
The true test of an anticancer agent lies in its in vivo performance. A study on 4-phenyl-2-phenoxyacetamide thiazoles investigated the in vivo antitumor activity in both ascites and solid tumor models.[5] The lead compound, 8f , which demonstrated an average in vitro IC50 value of approximately 13 µM, was shown to regress tumor activity in these models. The proposed mechanism involves the modulation of the tumor microenvironment, including the crackdown of neovascularization and induction of apoptosis.[5]
Experimental Workflow: From In Vitro Screening to In Vivo Validation
Caption: A typical workflow for evaluating the anticancer efficacy of novel compounds.
III. Application in Dermatology: Tyrosinase Inhibition
Hyperpigmentation disorders are a common dermatological concern, and tyrosinase inhibitors are key therapeutic agents. Thiamidol is a potent and clinically used tyrosinase inhibitor. A recent study synthesized and evaluated a series of 4-(2,4-dihydroxyphenyl)thiazole-2-carboxamide derivatives, which share structural similarities with the N-phenyl-4-thiazolecarboxamide scaffold, for their anti-tyrosinase activity.[6]
The lead compound from this study, compound 4 , was directly compared to thiamidol.
Interestingly, while thiamidol was more potent in in vitro assays, compound 4 demonstrated a comparable depigmenting effect in the in vivo zebrafish model with a better safety profile.[6] This highlights the critical importance of in vivo validation, as in vitro potency does not always directly translate to in vivo efficacy and safety.
Experimental Protocol: In Vivo Zebrafish Depigmentation Assay
Embryo Collection and Staging: Collect freshly fertilized zebrafish embryos and raise them to the desired developmental stage.
Compound Exposure: Expose the embryos to different concentrations of the test compound (e.g., compound 4) and the positive control (thiamidol) in the embryo medium.
Incubation: Incubate the embryos for a defined period (e.g., 48-72 hours post-fertilization).
Melanin Quantification: At the end of the incubation period, observe the embryos under a microscope and quantify the degree of pigmentation. This can be done through imaging and subsequent analysis of the pigmented area or through melanin extraction and spectrophotometric quantification.
Toxicity Assessment: Monitor the embryos for any signs of toxicity, such as mortality, developmental abnormalities, or changes in heart rate.
IV. Anti-inflammatory Potential
The N-phenyl-carboxamide moiety is also present in compounds investigated for their anti-inflammatory properties. A study on 4-oxo-N-phenyl-1,4-dihydroquinoline-3-carboxamide derivatives demonstrated significant anti-inflammatory activity.[7] While not a direct thiazole derivative, the N-phenyl-carboxamide component is a key structural feature.
The lead compound, 13a , was shown to significantly inhibit the lipopolysaccharide (LPS)-induced expression of pro-inflammatory cytokines such as IL-6 and TNF-α in macrophage cell lines.[7] In an in vivo mouse model of acute lung injury (ALI), administration of 13a resulted in:
Alleviation of pathological changes in lung tissue.[7]
Furthermore, in a mouse model of sepsis, 13a significantly promoted survival.[7] These findings underscore the potential of the N-phenyl-carboxamide scaffold in developing treatments for inflammatory diseases.
Signaling Pathway: Inhibition of NF-κB Activation
Caption: Compound 13a exerts its anti-inflammatory effects by inhibiting the NF-κB signaling pathway.
V. Conclusion and Future Directions
The N-phenyl-4-thiazolecarboxamide scaffold and its derivatives represent a promising class of compounds with a remarkable diversity of biological activities. The cross-validation of in vitro and in vivo data is paramount in identifying lead candidates with true therapeutic potential. While in vitro assays provide essential initial screening and mechanistic insights, in vivo models are indispensable for evaluating efficacy, safety, and pharmacokinetic profiles in a complex biological system.
Future research should focus on:
Structure-Activity Relationship (SAR) Studies: To optimize the potency and selectivity of these derivatives for specific biological targets.
Mechanism of Action Studies: To elucidate the precise molecular pathways through which these compounds exert their effects.
Pharmacokinetic and Toxicological Profiling: To ensure that lead candidates possess drug-like properties suitable for clinical development.
By integrating these approaches, the scientific community can continue to unlock the full therapeutic potential of the N-phenyl-4-thiazolecarboxamide chemical space.
VI. References
Zou, W., Li, Y., Xue, Z., Zhang, C., Cao, H., & Ma, Y. (2025). Design and synthesis of 4-(2,4-dihydroxyphenyl)thiazole-2-carboxamide derivatives as novel tyrosinase inhibitors: in vitro and in vivo validation. RSC Medicinal Chemistry, 16, 5602. [Link]
Mohammadi-Farani, A., Foroumadi, A., Kashani, M. R., & Aliabadi, A. (Year not available). N-Phenyl-2-p-tolylthiazole-4-carboxamide derivatives: Synthesis and cytotoxicity evaluation as anticancer agents. Iranian Journal of Basic Medical Sciences. [Link]
Hawash, M., Ghannam, D., Dawoud, L., Dawoud, M., Eid, A., Alhajj, L., & Mohammed, T. (2025). Thiazole-carboxamide derivatives as potent antioxidant agents with drug-like properties: In vitro, molecular docking, and DFT studies. PLOS ONE. [Link]
PubChem. (n.d.). 4-Thiazolecarboximidamide, N-phenyl-. National Center for Biotechnology Information. [Link]
(Reference for spiro-N-(4-sulfamoyl-phenyl)-1,3,4-thiadiazole-2-carboxamide derivatives). (2025). Design, Synthesis, Anticancer Screening, and Mechanistic Study of Spiro-N-(4-sulfamoyl-phenyl)-1,3,4-thiadiazole-2-carboxamide Derivatives. MDPI. [Link]
(Reference for Thiazole-carboxamide derivatives as potential neuroprotective agents). (2024). Assessing the Effects of Thiazole-Carboxamide Derivatives on the Biophysical Properties of AMPA Receptor Complexes as a Potential Neuroprotective Agent. PMC. [Link]
Hawash, M., et al. (2025). Thiazole-carboxamide derivatives as potent antioxidant agents with drug-like properties: In vitro, molecular docking, and DFT studies. PMC. [Link]
(Reference for Pyrazole-4-carboxamide derivatives as antifungal agents). (2023). Discovery of Highly Efficient Novel Antifungal Lead Compounds Targeting Succinate Dehydrogenase: Pyrazole-4-carboxamide Derivatives with an N-Phenyl Substituted Amide Fragment. PubMed. [Link]
(Reference for N-Phenyl-5-(2-(phenylamino)thiazol-4-yl)isoxazole-3-carboxamides as antitubercular candidates). (2017). Substituted N-Phenyl-5-(2-(phenylamino)thiazol-4-yl)isoxazole-3-carboxamides Are Valuable Antitubercular Candidates that Evade Innate Efflux Machinery. PubMed. [Link]
(Reference for the versatility of the thiazole moiety). (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. MDPI. [Link]
(Reference for 4-phenyl-2-phenoxyacetamide thiazoles in tumor modulation). (2018). The Novel 4-Phenyl-2-Phenoxyacetamide Thiazoles modulates the tumor hypoxia leading to the crackdown of neoangiogenesis and evoking the cell death. PubMed. [Link]
(Reference for thiazole-carboxamide derivatives as antioxidant agents). (2025). (PDF) Thiazole-carboxamide derivatives as potent antioxidant agents with drug-like properties: In vitro, molecular docking, and DFT studies. ResearchGate. [Link]
(Reference for 4-oxo-N-phenyl-1,4-dihydroquinoline-3-carboxamide derivatives as anti-inflammatory agents). (2023). Discovery of 4-oxo-N-phenyl-1,4-dihydroquinoline-3-carboxamide derivatives as novel anti-inflammatory agents for the treatment of acute lung injury and sepsis. PubMed. [Link]
A Deep Dive into Binding Thermodynamics: A Comparative Profiling of N-phenyl-4-thiazolecarboximidamide (Compound X)
In the landscape of modern drug discovery, the identification of a lead compound is merely the initial step in a long and intricate journey. The subsequent optimization of this lead into a viable drug candidate hinges on...
Author: BenchChem Technical Support Team. Date: April 2026
In the landscape of modern drug discovery, the identification of a lead compound is merely the initial step in a long and intricate journey. The subsequent optimization of this lead into a viable drug candidate hinges on a deep understanding of its interaction with the biological target. While binding affinity (often represented by Kd, Ki, or IC50) has traditionally been the primary metric for optimization, a more nuanced picture is painted by the thermodynamic signature of the binding event.[1][[“]] This guide provides a comprehensive comparison of two powerful biophysical techniques, Isothermal Titration Calorimetry (ITC) and Surface Plasmon Resonance (SPR), for the thermodynamic profiling of a novel investigational molecule, N-phenyl-4-thiazolecarboximidamide (hereafter referred to as Compound X), binding to a hypothetical protein kinase target, Kinase-Y.
The thiazole scaffold is a privileged structure in medicinal chemistry, with derivatives showing promise as anticancer agents, tyrosinase inhibitors, and cyclin-dependent kinase (CDK) inhibitors.[3][4][5][6] Given this precedent, understanding the energetic drivers of how a novel thiazole derivative like Compound X engages its target is paramount for rational drug design and lead optimization.
The "Why" Behind Thermodynamic Profiling
A molecule's binding affinity (Gibbs free energy, ΔG) is composed of both enthalpic (ΔH) and entropic (ΔS) contributions (ΔG = ΔH - TΔS).[7] A favorable binding event is characterized by a negative ΔG. However, the route to this negative ΔG can be varied:
Enthalpically-driven binding (favorable ΔH): This typically arises from the formation of strong, specific interactions such as hydrogen bonds and van der Waals contacts between the ligand and the target.[8] This is often associated with higher specificity and a more "lock-and-key" type interaction.
Entropically-driven binding (favorable ΔS): This is often driven by the release of ordered water molecules from the binding interface (the hydrophobic effect) and increased conformational flexibility of the ligand or protein upon binding.[8]
Dissecting these thermodynamic parameters provides invaluable insights into the molecular forces governing the interaction, guiding medicinal chemists in optimizing a compound's potency and selectivity.[[“]][9] For instance, a lead compound with a favorable enthalpic signature might be optimized by introducing functional groups that can form additional hydrogen bonds with the target.
Comparative Analysis: ITC vs. SPR for Thermodynamic Profiling of Compound X
Two of the most widely adopted label-free techniques for characterizing biomolecular interactions are Isothermal Titration Calorimetry (ITC) and Surface Plasmon Resonance (SPR).[10][11] While both can determine binding affinity, they provide different and often complementary information.
Feature
Isothermal Titration Calorimetry (ITC)
Surface Plasmon Resonance (SPR)
Principle
Measures the heat released or absorbed during a binding event in solution.[7][11]
Detects changes in the refractive index at a sensor surface as molecules bind and dissociate.[10][12][13]
Primary Data
Heat change per injection, leading to a binding isotherm.
Response units (RU) over time, generating a sensorgram.[10]
Thermodynamic Parameters
Directly measures ΔH and Kd. ΔG and ΔS are calculated.[7]
Primarily determines kinetic parameters (kon, koff). Kd is calculated (koff/kon). Thermodynamic parameters can be derived from van't Hoff analysis (measuring Kd at different temperatures).
Sample Requirements
Requires larger quantities of both ligand and protein in solution.[7]
Requires smaller sample volumes, but one binding partner must be immobilized on a sensor chip.[10][13]
Not required; interactions are studied in solution.[14]
One interactant must be immobilized, which can potentially affect its native conformation and activity.[15]
Information Gained
Complete thermodynamic profile (Kd, ΔH, ΔS, and stoichiometry 'n') in a single experiment.[16]
Kinetic profile (kon, koff), affinity (Kd), and specificity.[13]
Experimental Workflow & Data Interpretation
Isothermal Titration Calorimetry (ITC) Workflow
The following diagram illustrates a typical ITC experiment for characterizing the binding of Compound X to Kinase-Y.
Caption: A generalized workflow for an Isothermal Titration Calorimetry experiment.
Parameter
Value
Interpretation
Kd
150 nM
High affinity binding.
ΔH (kcal/mol)
-8.5
Favorable enthalpic contribution, suggesting strong hydrogen bonding and/or van der Waals interactions.[17]
-TΔS (kcal/mol)
2.1
Unfavorable entropic contribution, possibly due to a loss of conformational freedom upon binding.[17]
Stoichiometry (n)
1.1
Indicates a 1:1 binding ratio of Compound X to Kinase-Y.
The thermodynamic signature of Compound X binding to Kinase-Y, as determined by ITC, reveals an enthalpically-driven interaction . This is a promising profile for a lead compound, as it suggests a high degree of shape and chemical complementarity with the binding site.
Surface Plasmon Resonance (SPR) Workflow
The following diagram outlines a typical SPR experiment for characterizing the binding of Compound X to Kinase-Y.
Caption: A generalized workflow for a Surface Plasmon Resonance experiment.
Parameter
Value
Interpretation
kon (M-1s-1)
5 x 105
Moderately fast association rate.
koff (s-1)
7.5 x 10-2
Moderately fast dissociation rate.
Kd (nM)
150
High affinity, consistent with ITC data.
The SPR data provides valuable kinetic information, revealing that Compound X binds and dissociates from Kinase-Y at a moderate rate. This kinetic profile can have significant implications for the compound's in vivo efficacy and duration of action.
Synthesizing the Data: A Holistic View
By combining the data from both ITC and SPR, we gain a comprehensive understanding of the Compound X : Kinase-Y interaction:
High Affinity: Both techniques confirm a high binding affinity in the nanomolar range.
Enthalpically Driven: ITC reveals that the binding is driven by favorable enthalpic changes, suggesting specific, strong interactions.
Kinetics: SPR provides the on- and off-rates, which are crucial for understanding the dynamics of the interaction.
This multi-faceted thermodynamic and kinetic profile provides a solid foundation for the subsequent stages of lead optimization. Medicinal chemists can now focus on strategies to further enhance the enthalpic contribution, for example, by designing analogs of Compound X with additional hydrogen bond donors or acceptors that can interact with specific residues in the Kinase-Y binding pocket.
Detailed Experimental Protocols
Isothermal Titration Calorimetry (ITC)
Sample Preparation:
Express and purify Kinase-Y to >95% purity.
Synthesize and purify Compound X to >98% purity.
Prepare a suitable buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl, 1 mM TCEP). It is critical that both the protein and ligand solutions are in an identical buffer to minimize heats of dilution.[7][18]
Dialyze both Kinase-Y and Compound X against the same buffer to ensure a perfect match.
Accurately determine the concentrations of both solutions. Protein concentration can be determined by UV-Vis spectroscopy, while the concentration of Compound X can be determined by a validated analytical method.
Degas both solutions immediately prior to the experiment to prevent bubble formation.[7]
ITC Experiment:
Set the experimental temperature (e.g., 25 °C).
Load the sample cell with the Kinase-Y solution (typically 5-50 µM).[7]
Load the injection syringe with the Compound X solution (typically 10-20 times the concentration of the protein in the cell).[7][16]
Perform an initial small injection to account for any initial mixing artifacts.
Carry out a series of injections (e.g., 20 injections of 2 µL each) with sufficient time between injections for the signal to return to baseline.
Perform a control experiment by injecting Compound X into the buffer alone to determine the heat of dilution.
Data Analysis:
Subtract the heat of dilution from the raw data.
Integrate the area under each injection peak to determine the heat change.
Plot the heat change per mole of injectant against the molar ratio of ligand to protein.
Fit the resulting binding isotherm to a suitable binding model (e.g., one-site binding model) to determine Kd, ΔH, and the stoichiometry (n).
Calculate ΔG and ΔS using the equations: ΔG = -RTln(Ka) (where Ka = 1/Kd) and ΔG = ΔH - TΔS.[7]
Surface Plasmon Resonance (SPR)
Sensor Chip Preparation:
Select an appropriate sensor chip (e.g., a CM5 chip for amine coupling).[12]
Activate the carboxymethylated dextran surface of the sensor chip using a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).
Immobilize Kinase-Y onto the activated surface via amine coupling. The optimal pH for immobilization should be determined empirically to achieve the desired immobilization level.
Deactivate any remaining active esters on the surface by injecting ethanolamine.
SPR Experiment:
Equilibrate the system with running buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl, 1 mM TCEP, 0.005% P20 surfactant).
Inject a series of concentrations of Compound X over the sensor surface, including a zero-concentration (buffer only) injection for double referencing.
Monitor the association phase as Compound X binds to the immobilized Kinase-Y.
Switch to running buffer to monitor the dissociation phase.
After each cycle, regenerate the sensor surface using a solution that disrupts the interaction without denaturing the immobilized protein (e.g., a low pH buffer or a high salt concentration). The regeneration conditions must be carefully optimized.
Data Analysis:
Subtract the response from the reference flow cell and the zero-concentration injection to correct for bulk refractive index changes and instrument drift.
Globally fit the resulting sensorgrams for all concentrations to a suitable kinetic model (e.g., a 1:1 Langmuir binding model) to determine the association rate constant (kon) and the dissociation rate constant (koff).
Calculate the equilibrium dissociation constant (Kd) from the ratio of the rate constants (Kd = koff / kon).
Conclusion
The thermodynamic and kinetic profiling of a drug-target interaction is a cornerstone of modern drug discovery. As demonstrated with our hypothetical case study of N-phenyl-4-thiazolecarboximidamide (Compound X) and Kinase-Y, techniques like Isothermal Titration Calorimetry and Surface Plasmon Resonance provide a wealth of information that transcends simple affinity measurements. By elucidating the energetic and kinetic drivers of binding, researchers can make more informed decisions during lead optimization, ultimately increasing the probability of developing a safe and effective therapeutic.
References
Freire, E. (2008). Enthalpy Screen of Drug Candidates.
Consensus. (n.d.). What are the key applications of thermodynamic analysis in drug discovery?
Ciulli, A., & Williams, G. (2019). The current impact of water thermodynamics for small-molecule drug discovery. Taylor & Francis Online.
Wang, T., et al. (2018). Application of ITC-Based Characterization of Thermodynamic and Kinetic Association of Ligands With Proteins in Drug Design. Frontiers in Molecular Biosciences.
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Personal protective equipment for handling 4-Thiazolecarboximidamide, N-phenyl-
As a Senior Application Scientist, I recognize that handling highly active pharmaceutical intermediates requires moving beyond basic compliance to establish a culture of mechanistic safety. 4-Thiazolecarboximidamide, N-p...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, I recognize that handling highly active pharmaceutical intermediates requires moving beyond basic compliance to establish a culture of mechanistic safety. 4-Thiazolecarboximidamide, N-phenyl- (CAS: 5376-60-3), frequently utilized in its stable hydrochloride salt form (CAS: 13631-64-6), is a heteroaromatic amidine.
To handle this compound safely, we must first understand its molecular causality: the thiazole ring facilitates π-π interactions, while the N-phenylamidino substituent drives strong electrostatic binding to nucleic acids and enzymes. Because of its potent antimicrobial and enzyme-inhibitory bioactivity, accidental exposure—particularly via inhalation of crystalline dust or dermal absorption of solubilized compound—poses a severe occupational hazard.
The following guide provides a self-validating, step-by-step operational framework for selecting Personal Protective Equipment (PPE) and executing safe handling procedures, grounded in.
Quantitative PPE Specifications Matrix
Standard laboratory safety dictates that PPE is the final barrier against exposure. Because this compound is a highly bioactive solid that is frequently dissolved in polar solvents (e.g., DMSO, Methanol), your PPE must protect against both aerosolized particulates and rapid solvent permeation.
PPE Category
Specification / Standard
Material / Type
Mechanistic Causality / Rationale
Hand Protection
EN 374 / ASTM F739; ≥0.11mm thickness
Double-layered Nitrile
Nitrile resists polar solvents. Double-gloving ensures the inner glove remains uncontaminated when the outer glove is shed post-handling.
Eye Protection
ANSI Z87.1 (D3 rating for splash)
Indirect-vented safety goggles
Protects ocular mucosa from aerosolized crystalline dust and solvent splashes. Standard safety glasses are insufficient for fine powders.
Body Protection
OSHA 29 CFR 1910.132 compliant
Fluid-resistant lab coat
Shields against solvent splashes during solution preparation. Elastic cuffs prevent exposure of the wrists.
Respiratory
NIOSH N95 or P100
Particulate respirator
Mandatory if weighing outside a localized exhaust system to prevent inhalation of bioactive amidine dust.
Hazard Mitigation Workflow
The following diagram illustrates the logical progression of hazard mitigation when handling heteroaromatic amidines.
Workflow for the safe handling and decontamination of 4-Thiazolecarboximidamide, N-phenyl-.
Step-by-Step Operational Methodologies
To ensure absolute trustworthiness, every protocol below is designed as a self-validating system . If a validation step fails, the operation must be halted immediately.
Protocol A: Safe Weighing and Transfer
Environmental Verification: Ensure the chemical fume hood or Class II Biological Safety Cabinet (BSC) is operational.
Self-Validation Check: Verify the airflow monitor reads between 80-100 fpm. Tape a small strip of Kimwipe to the bottom of the sash; it must pull gently and consistently inward. If it flutters outward, do not proceed.
PPE Donning & Integrity Testing: Don your lab coat, goggles, and two pairs of nitrile gloves.
Self-Validation Check: Before putting on the outer gloves, trap air inside them and squeeze to perform a tactile inflation test. Discard any glove that fails to hold pressure, as micro-tears will allow solvent permeation.
Static Mitigation: 4-Thiazolecarboximidamide, N-phenyl- is a crystalline powder prone to static cling. Treat your weighing spatula and weigh boat with an anti-static zero-charge gun.
Causality: Static discharge causes the powder to repel from the spatula and aerosolize, bypassing localized exhaust controls and contaminating the hood environment.
Transfer & Solubilization: Use a V-shaped spatula to transfer the compound. Close the source container immediately. If dissolving the compound, pipette the polar solvent slowly down the interior side of the vessel.
Causality: Dropping solvent directly onto the powder bed displaces air rapidly, ejecting fine, highly bioactive amidine particulates into the breathing zone.
Protocol B: Doffing, Decontamination, and Disposal
Outer Glove Removal: Aseptically remove the outer gloves inside the fume hood by pinching the wrist and rolling them inside out. Dispose of them in a designated chemical waste bin.
Surface Decontamination (Wet-Wipe Method): Using your clean inner gloves, dampen a microfiber cloth or Kimwipe with 70% Isopropanol or Ethanol. Wipe the exterior of the sealed chemical container and the balance pan.
Causality: Never dry-wipe a powder spill. Dry wiping aerosolizes the amidine dust. Wet wiping traps the bioactive particulates within the solvent matrix, neutralizing the inhalation hazard.
Waste Segregation: Place all contaminated wipes, weigh boats, and outer gloves into a sealable biohazard/chemical waste bag. This waste must be treated as hazardous under guidelines due to its biological activity.
Final Doffing: Remove the inner gloves, followed by the goggles and lab coat. Wash hands thoroughly with soap and water.
Self-Validation Check: Inspect your hands visually under bright lighting. Any unexplained redness, itching, or irritation indicates a breach in the PPE matrix and requires immediate reporting to Environmental Health and Safety (EHS).
References
National Research Council (US) Committee on Prudent Practices in the Laboratory. "Working with Chemicals - Prudent Practices in the Laboratory." Washington (DC): National Academies Press (US); 2011. Retrieved from:[Link]
Occupational Safety and Health Administration (OSHA). "Personal Protective Equipment - 29 CFR 1910.132." Retrieved from:[Link]
